1-Iodopropane-1,1,3,3,3-d5

Core Science & Biosynthesis

Technical Monograph: 1-Iodopropane-1,1,3,3,3-d5 (CAS 1219794-94-1)

Precision Deuteration Reagents in Pharmacokinetic Optimization

Part 1: Executive Summary & Strategic Utility

1-Iodopropane-1,1,3,3,3-d5 (CAS 1219794-94-1) is a high-value isotopic building block used primarily in the synthesis of deuterated active pharmaceutical ingredients (APIs). Unlike fully deuterated (perdeuterated) analogues, this specific isotopologue (

) offers a strategic "surgical strike" against metabolic clearance.[1]

By deuterating the terminal methyl (C3) and the

-methylene (C1) positions while leaving the -methylene (C2) protonated, researchers achieve two critical objectives:

• Metabolic Blocking: It reinforces the primary sites of Cytochrome P450 (CYP450) oxidative attack—

  -hydroxylation (leading to dealkylation) and -oxidation (leading to carboxylic acids).[1]

• NMR Traceability: The retention of protons at the C2 position provides a unique spectroscopic handle (

  H NMR), allowing for precise quantification of the propyl group incorporation without signal overlap from the usually diagnostic or protons.

Part 2: Chemical Profile & Physicochemical Properties[2][3]

The following data aggregates experimental baselines from the non-deuterated parent (CAS 107-08-4) with calculated isotopic corrections.

Property	Value / Specification	Notes
Chemical Formula
Molecular Weight	~175.02 g/mol	Parent MW: 169.[1][2]99. Da due to 5 D atoms.[1]
Appearance	Colorless to pale yellow liquid	Darkens upon light exposure (liberation of ).[1]
Stabilizer	Copper (Cu) wire or turnings	Essential to scavenge free iodine and prevent radical decomposition.[1]
Density	g/mL	Estimated based on mass increase over parent ( ).[1]
Boiling Point	101–102 °C	Isotope effect on BP is negligible for this mass change.[1]
Isotopic Enrichment	atom % D	Critical for minimizing "isotopic leak" in metabolic studies.[1]
Solubility	Miscible in Et2O, EtOH, DCM	Immiscible in water; hydrolyzes slowly.[1]

Part 3: Mechanistic Insight & The "Deuterium Switch"

The utility of 1-Iodopropane-1,1,3,3,3-d5 lies in the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is shorter and stronger than the carbon-hydrogen (C-H) bond due to a lower zero-point energy (ZPE).

3.1 Metabolic Stability Logic

In drug metabolism, alkyl chains are often "soft spots."[1]

• -Oxidation (C1): CYP450 enzymes abstract a hydrogen from the carbon adjacent to a heteroatom (N, O, S). Replacing H with D at C1 significantly slows this rate-determining step (Primary KIE ).[1]
• -Oxidation (C3): The terminal methyl group is prone to oxidation to an alcohol, then acid. Deuteration at C3 blocks this pathway.[1]

3.2 Visualization: Metabolic Blocking Pathway

The following diagram illustrates how this specific deuteration pattern forces metabolic shunting or extends half-life (

).[1]

Part 4: Experimental Protocol (Self-Validating)

Objective:

-Alkylation of a secondary amine (Model Substrate) using 1-Iodopropane-1,1,3,3,3-d5. Validation Check: The disappearance of the amine N-H signal and the appearance of a specific multiplet in H NMR corresponding to the C2-methylene of the propyl chain.

4.1 Materials

• Electrophile: 1-Iodopropane-1,1,3,3,3-d5 (1.2 equiv).

• Nucleophile: Secondary amine substrate (1.0 equiv).[1]

• Base:

  (anhydrous, 2.0 equiv) or (for lower reactivity amines).[1]

• Solvent: Acetonitrile (ACN) or DMF (anhydrous).[1]

• Atmosphere: Argon or Nitrogen.[1]

4.2 Step-by-Step Workflow

• Activation: In a flame-dried round-bottom flask, suspend the amine and base in anhydrous ACN (0.1 M concentration). Stir at RT for 15 min to ensure deprotonation/activation.

• Addition: Add 1-Iodopropane-1,1,3,3,3-d5 dropwise via syringe.

  • Note: The iodide is light-sensitive.[1] Wrap the flask in aluminum foil.

• Reaction: Heat to 60°C. Monitor via TLC or LC-MS.

  • Endpoint: Disappearance of starting amine mass (

    ) and appearance of product mass ( ).[1]

  • Calculation: Propyl (

    ) adds 43 Da.[1] Propyl-d5 ( ) adds ~48 Da.[1] Loss of H from amine (-1).[1] Net shift: +47 Da.[1]

• Workup: Filter off inorganic salts. Concentrate filtrate.[1] Partition between EtOAc and Water.[1] Dry organic layer over

  .[1]

• Purification: Silica gel chromatography.

4.3 Quality Control (NMR Interpretation)

This is the self-validating step.[1] A successful reaction with this specific isotope pattern yields a distinct NMR signature.

• H NMR (Proton):

  • Silent Regions: No signals at ~0.9 ppm (methyl) or ~3.0-3.5 ppm (

    -methylene) due to deuteration.[1]

  • Diagnostic Signal: A signal at ~1.5–1.7 ppm (C2-methylene).[1]

  • Splitting Pattern: In a standard propyl group, this is a sextet.[1] In the 1,1,3,3,3-d5 analogue, the C2 protons (

    ) couple to C1-D2 and C3-D3.

  • Appearance: Broad singlet or complex multiplet (due to

    coupling being small and D having spin 1).[1]
• C NMR:

  • C1 (Alpha): ~50-55 ppm.[1] Quintet (coupling to 2 D's).

  • C2 (Beta): ~20-25 ppm.[1] Singlet (or weak multiplet).

  • C3 (Gamma): ~10-12 ppm.[1] Septet (coupling to 3 D's).[1][3]

4.4 Synthesis Workflow Diagram

Part 5: Safety & Handling

• Stability: 1-Iodopropane-1,1,3,3,3-d5 is sensitive to light and heat.[4] Storage at 2–8°C over copper wire is mandatory to prevent iodine liberation (indicated by brown discoloration).

• Toxicity: Like all alkyl iodides, it is a potential alkylating agent and should be treated as a suspected carcinogen.[1] Use only in a fume hood with double-gloving (nitrile).[1]

• Disposal: Quench excess reagent with an amine or thiosulfate solution before disposal into halogenated waste streams.[1]

Part 6: References

• National Center for Biotechnology Information. (n.d.).[1] PubChem Compound Summary for CID 33643, 1-Iodopropane. Retrieved from [Link]

• Gant, T. G. (2014).[1] Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry, 57(9), 3595–3611.[1] [Link]

• Shao, L., & Hewitt, M. C. (2010).[1] The kinetic isotope effect in the search for deuterated drugs. Drug News & Perspectives, 23(6), 398.[1] [Link]

• Fisher, M. B., et al. (2006).[1] The complexities inherent in attempts to decrease drug clearance by blocking sites of CYP-mediated metabolism. Current Opinion in Drug Discovery & Development, 9(1), 101-109. [Link]

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• 4. Page loading... [wap.guidechem.com]

Introduction: The Significance of Isotopic Labeling

An In-Depth Technical Guide to 1-iodo-1,1-dideuteriopropan-3,3,3-d3 (CD₃CH₂CD₂I)

This technical guide provides a comprehensive overview of the chemical structure, molecular weight, and extrapolated physicochemical properties of 1-iodo-1,1-dideuteriopropan-3,3,3-d3. Designed for researchers, scientists, and professionals in drug development, this document synthesizes foundational chemical principles with practical insights into the synthesis, characterization, and potential applications of this selectively deuterated organoiodide.

Deuterium-labeled compounds, wherein one or more hydrogen atoms are replaced by the stable isotope deuterium (²H or D), are invaluable tools in modern chemical and pharmaceutical research.[1][2] The increased mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This difference gives rise to the kinetic isotope effect (KIE), which can significantly alter the rate of chemical reactions, including metabolic pathways.[3] Consequently, selective deuteration is a powerful strategy in drug discovery to enhance pharmacokinetic profiles, investigate reaction mechanisms, and serve as internal standards for quantitative analysis.[1][4] This guide focuses on the specific isotopologue CD₃CH₂CD₂I, a deuterated version of 1-iodopropane, providing a theoretical framework for its synthesis and characterization.

Chemical Structure and Molecular Properties

The foundational step in understanding any chemical entity is a precise definition of its structure and molecular weight.

IUPAC Name and Structure

The unambiguous IUPAC name for the compound with the chemical formula CD₃CH₂CD₂I is 1-iodo-1,1-dideuteriopropan-3,3,3-d3 .

The chemical structure is as follows:

This structure features a propyl chain where the terminal methyl group (C3) is fully deuterated (perdeuteriomethyl), and the iodinated methylene group (C1) is dideuterated. The central methylene group (C2) remains protonated.

Molecular Weight Calculation

The molecular weight is calculated using the atomic masses of the most abundant isotopes, with deuterium (D) having an atomic mass of approximately 2.014 amu.

• Carbon (C): 3 × 12.011 amu = 36.033 amu

• Hydrogen (H): 2 × 1.008 amu = 2.016 amu

• Deuterium (D): 5 × 2.014 amu = 10.070 amu

• Iodine (I): 1 × 126.904 amu = 126.904 amu

Calculated Molecular Weight: 175.023 amu

For comparison, the molecular weight of non-deuterated 1-iodopropane (C₃H₇I) is approximately 169.99 g/mol .[5]

Physicochemical Properties (Predicted)

While experimental data for CD₃CH₂CD₂I is not available, its physical properties can be reasonably extrapolated from its non-deuterated counterpart, 1-iodopropane. The substitution of hydrogen with deuterium typically has a minor effect on bulk physical properties like boiling point and density.

Property	Predicted Value for CD₃CH₂CD₂I	Reported Value for 1-Iodopropane (C₃H₇I)
Molecular Formula	C₃H₂D₅I	C₃H₇I
Molecular Weight	175.023 g/mol	169.99 g/mol
Appearance	Colorless liquid, may discolor on exposure to light	Colorless liquid[6]
Boiling Point	~101-103 °C	101-102 °C[7]
Density	~1.78 g/mL at 25 °C	1.743 g/mL at 25 °C
Refractive Index	~1.504 at 20 °C	n20/D 1.504

Note: Predicted values are based on the known properties of 1-iodopropane and the typical influence of deuteration.

Proposed Synthesis Protocol

The synthesis of CD₃CH₂CD₂I can be envisioned through the iodination of a corresponding deuterated alcohol, a common and effective method for preparing iodoalkanes.[8] The Appel reaction, which converts alcohols to alkyl halides using triphenylphosphine and iodine, provides a robust framework for this transformation.

Synthesis Workflow

The proposed synthesis involves a two-step process starting from a commercially available deuterated precursor.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of 1,1-Dideuteriopropan-3,3,3-d3-1-ol

• To a stirred solution of lithium aluminum deuteride (LiAlD₄) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of ethyl 3,3,3-d3-propanoate in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to 0 °C and cautiously quench by the sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and finally more water.

• Filter the resulting solid and wash with THF.

• Concentrate the filtrate under reduced pressure to yield the crude deuterated alcohol. Purify by distillation.

Step 2: Synthesis of 1-iodo-1,1-dideuteriopropan-3,3,3-d3

• Dissolve triphenylphosphine (PPh₃) and imidazole in anhydrous dichloromethane (DCM) under an inert atmosphere and cool to 0 °C.

• Add iodine (I₂) portion-wise to the stirred solution.

• Add a solution of 1,1-dideuteriopropan-3,3,3-d3-1-ol in anhydrous DCM dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by distillation to obtain pure 1-iodo-1,1-dideuteriopropan-3,3,3-d3.

Predicted Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of the synthesized compound. The following are predictions for the key spectroscopic signatures of CD₃CH₂CD₂I.[9]

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be simple, showing only a signal for the two protons on the central carbon (C2).

• Expected Signal: A triplet corresponding to the -CH₂- group. The chemical shift would be expected around 1.8-2.0 ppm (similar to the C2 protons in 1-iodopropane), and the splitting into a triplet is due to coupling with the two adjacent deuterium atoms on C1 (following the n+1 rule for coupling to deuterium, where I=1, so 2nI+1 = 2(2)(1)+1 = 5, but often appears as a broadened triplet).

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show three distinct carbon signals.

• C1 (-CD₂I): Expected around 10 ppm. The C-D coupling will split this signal into a multiplet (typically a quintet).

• C2 (-CH₂-): Expected around 27 ppm. This signal will be a singlet.

• C3 (-CD₃): Expected around 11 ppm. The C-D coupling will split this signal into a multiplet (typically a septet).

Mass Spectrometry (Electron Ionization)

Mass spectrometry will confirm the molecular weight and provide structural information through fragmentation patterns.

• Molecular Ion (M⁺): A prominent peak is expected at m/z = 175, corresponding to the molecular weight of the compound.

• Key Fragments:

  • m/z = 127: Loss of the deuterated propyl radical (•C₃H₂D₅), corresponding to the iodine ion (I⁺).

  • m/z = 48: Loss of the iodine atom, corresponding to the deuterated propyl cation ([C₃H₂D₅]⁺).

  • m/z = 31: A fragment corresponding to [CH₂CD₃]⁺.

Technique	Predicted Key Features
¹H NMR	~1.9 ppm (triplet, 2H)
¹³C NMR	~10 ppm (C1, multiplet), ~27 ppm (C2, singlet), ~11 ppm (C3, multiplet)
Mass Spec (EI)	M⁺ at m/z = 175, major fragments at m/z = 127, 48

Potential Research Applications

The strategic placement of deuterium atoms in CD₃CH₂CD₂I opens up several avenues for its application in advanced research.

Caption: Key application areas for the target compound.

• Mechanistic Studies: The deuterated positions can be used to probe reaction mechanisms. For example, in elimination reactions, the presence of deuterium at the C1 position would allow for the study of the primary kinetic isotope effect, providing insight into the rate-determining step.

• Metabolic Pathway Elucidation: In drug development, if a propyl iodide moiety is part of a larger drug molecule, this deuterated analogue could be used to determine the metabolic stability of the C1 and C3 positions. Slower metabolism at these sites could lead to an improved pharmacokinetic profile.[3]

• Internal Standards: Due to its similar chemical properties but distinct mass, CD₃CH₂CD₂I would be an excellent internal standard for the quantification of 1-iodopropane or related compounds in complex matrices using GC-MS or LC-MS.[1]

References

• NIST. (n.d.). Propane, 1-iodo-2,2-dimethyl-. NIST Chemistry WebBook. Retrieved February 5, 2026, from [Link]

• NIST. (n.d.). Propane, 1-iodo-2,2-dimethyl- Phase change data. NIST Chemistry WebBook. Retrieved February 5, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of Propane, 1-iodo-2,2-dimethyl-. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). 1-Iodopropane. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). Propane, 1-iodo-2,2-dimethyl-. Retrieved February 5, 2026, from [Link]

• SIELC Technologies. (2018, February 16). Propane, 1-iodo-2,2-dimethyl-. Retrieved February 5, 2026, from [Link]

• Matrix Fine Chemicals. (n.d.). 1-IODO-2-METHYLPROPANE. Retrieved February 5, 2026, from [Link]

• Stenutz. (n.d.). 1-iodo-2,2-dimethylpropane. Retrieved February 5, 2026, from [Link]

• ResolveMass Laboratories Inc. (2025, November 5). Analytical Characterization of Deuterated Compounds. Retrieved February 5, 2026, from [Link]

• ResearchGate. (2025, August 7). Use of Isotopically Labeled Compounds in Drug Discovery. Retrieved February 5, 2026, from [Link]

• Google Patents. (n.d.). Method for the Preparation of Iodoalkanes.

• Organic Chemistry Portal. (n.d.). Alkyl iodide synthesis by iodination or substitution. Retrieved February 5, 2026, from [Link]

• PubMed. (n.d.). Isotopic Labeling of Metabolites in Drug Discovery Applications. Retrieved February 5, 2026, from [Link]

• ACS Publications. (n.d.). Analysis of Deuterium in Organic Compounds by Combustion-Infrared Spectrometry. Retrieved February 5, 2026, from [Link]

• ACS Publications. (n.d.). Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Retrieved February 5, 2026, from [Link]

• Macmillan Group. (2014, February 27). Applications and Synthesis of Deuterium-Labeled Compounds. Retrieved February 5, 2026, from [Link]

• NIH. (2025, September 12). Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. Retrieved February 5, 2026, from [Link]

• Chemicals Knowledge Hub. (2023, June 15). The importance of isotopic labelling in drug development. Retrieved February 5, 2026, from [Link]

• Wikipedia. (n.d.). n-Propyl iodide. Retrieved February 5, 2026, from [Link]

• Chemistry LibreTexts. (2014, August 21). The Use of Deuterium in ¹H NMR Spectroscopy. Retrieved February 5, 2026, from [Link]

• Moravek. (n.d.). An Overview of Stable-Labeled Compounds & Their Applications. Retrieved February 5, 2026, from [Link]

• YouTube. (2018, August 22). Alkyne Synthesis by Double Dehydrohalogenation. Retrieved February 5, 2026, from [Link]

• NIST. (n.d.). Propane, 1-iodo-. NIST Chemistry WebBook. Retrieved February 5, 2026, from [Link]

• Study Mind. (n.d.). Analytical Techniques - Deuterium use in ¹H NMR. Retrieved February 5, 2026, from [Link]

• AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds. Retrieved February 5, 2026, from [Link]

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Technical Guide: 1-Iodopropane-d5 vs. 1-Iodopropane-d7 in Drug Development

Executive Summary

In the realm of stable isotope labeling (SIL), the distinction between 1-Iodopropane-d5 and 1-Iodopropane-d7 extends beyond a simple mass difference of 2 Daltons. For researchers in pharmacokinetics and medicinal chemistry, the choice between these two isotopologues dictates the precision of mechanistic probes, the fidelity of internal standards, and the outcome of metabolic stability studies.

This guide analyzes the structural, kinetic, and application-specific differences between these two alkylating agents.

• 1-Iodopropane-d7 (

  ): The per-deuterated variant. It offers maximum mass shift (+7 Da) and complete isotopic shielding of the carbon skeleton, blocking metabolic oxidation at both terminal and -positions.

• 1-Iodopropane-d5 (

  ): The -protio variant. It retains protons at the reactive -methylene center, making it chemically distinct in nucleophilic substitutions and metabolic pathways targeting the -carbon.

Part 1: Molecular Architecture & Physical Properties

The fundamental difference lies in the isotopic substitution at the C1 (

) position. This subtle structural variation results in distinct physical properties and reactivity profiles.

Table 1: Comparative Physicochemical Profile[1]

Feature	1-Iodopropane-d5	1-Iodopropane-d7
Chemical Formula
IUPAC Name	1-Iodo-2,2,3,3,3-pentadeuteropropane	1-Iodo-1,1,2,2,3,3,3-heptadeuteropropane
Molecular Weight	~175.03 g/mol	~177.04 g/mol
-Carbon ( )	Protonated ( )	Deuterated ( )
-Carbon ( )	Deuterated ( )	Deuterated ( )
Mass Shift ( M)	+5 Da	+7 Da
Key Application	Mechanistic probes ( -reactivity), IS	Metabolic blocking (Deuterium Switch), IS

Note: Commercial "d5" usually refers to the 2,2,3,3,3-d5 isomer. Researchers must verify the certificate of analysis (CoA) to ensure the label is not 1,1,2,2,3-d5, which is rare but chemically distinct.

Part 2: Mechanistic Implications (The Core)

The choice of isotopologue profoundly influences reaction kinetics through the Kinetic Isotope Effect (KIE) .[1]

Nucleophilic Substitution ( )

In drug synthesis, 1-iodopropane is often used to attach a propyl group to a nucleophile (e.g., amine, phenol).

• d5 (

  ): Reacts at a rate nearly identical to the non-deuterated standard. The -carbon is protonated, so there is no primary or secondary deuterium KIE at the reaction center.

• d7 (

  ): Exhibits a Secondary Deuterium KIE (SDKIE) . As the hybridization changes from to -like in the transition state, the shorter C-D bonds cause increased steric crowding and vibrational energy changes. In reactions, this typically results in an inverse KIE ( ) or a value very close to unity (0.95–1.05), depending on the transition state tightness.

Elimination Reactions (E2)

Elimination competes with substitution.[2] E2 elimination requires the abstraction of a

-proton.

• Both d5 and d7 possess a deuterated

  -position ( ).

• Consequently, both will exhibit a significant Primary Deuterium KIE (

  ).

• Strategic Insight: If your alkylation yield is low due to elimination side reactions, using either d5 or d7 will likely improve the yield of the substitution product by suppressing the elimination pathway via the primary KIE.

Metabolic Stability (The Deuterium Switch)

This is the most critical differentiator for drug design.

• -Oxidation (Terminal): Both d5 and d7 protect the terminal methyl group ( ) from CYP450-mediated oxidation.
• -Oxidation: Only d7 protects the -carbon. If the metabolic soft spot of your molecule is the carbon adjacent to the iodine (or the resulting heteroatom after alkylation), d5 will offer no protection , whereas d7 will significantly slow down metabolism.

Part 3: Applications in Drug Development

Bioanalytical Internal Standards (LC-MS/MS)

For use as an Internal Standard (IS), the goal is to mimic the analyte perfectly while being mass-resolvable.

• Mass Shift: d7 (+7) is superior for high-molecular-weight analytes where the natural isotope envelope (M+1, M+2, etc.) might overlap with a d5 signal.

• Chromatographic Isotope Effect: Deuterated compounds are slightly less lipophilic than protio analogues, leading to earlier elution in Reverse-Phase LC.

  • d7: Contains 7 deuteriums

    Larger retention time shift ( ). Risk of separating from the analyte, leading to different matrix effects.

  • d5: Contains 5 deuteriums

    Slightly smaller (though still significant).

  • Self-Validating Protocol: Always run a mixture of Analyte + IS to calculate the Resolution (

    ). If , matrix effects may diverge.

Mechanistic Probes

• Use d5 when you need to confirm if a metabolic reaction involves the

  -hydrogen abstraction without altering the thermodynamics of that specific bond (since it remains C-H).

• Use d7 to stabilize the molecule completely or to quantify the KIE at the

  -position by comparing rates with d5.

Part 4: Experimental Protocols

Protocol 1: Comparative Microsomal Stability Assay

Objective: Determine if the metabolic "soft spot" is at the

-carbon or the terminal chain.

• Preparation:

  • Synthesize three analogs of the drug: Propyl-d0 , Propyl-d5 , and Propyl-d7 .

  • Prepare 10 mM stock solutions in DMSO.

• Incubation:

  • Incubate each analog (

    ) with Liver Microsomes (human/rat) and NADPH regenerating system at .

  • Timepoints: 0, 15, 30, 60 min.

• Analysis:

  • Quench with acetonitrile (containing IS). Centrifuge.

  • Analyze supernatant via LC-MS/MS.

• Interpretation Logic:

  • If

    : Metabolism is not on the propyl chain.

  • If

    : Metabolism is occurring at the -carbon (d7 blocks it, d5 doesn't).

  • If

    : Metabolism is occurring at the terminal carbons ( or ), as both deuterated forms block it.

Protocol 2: Synthesis of Propyl-d5/d7 Analogs (General Alkylation)

Reagents: 1-Iodopropane-d5 or -d7,

, DMF.

• Dissolve the nucleophile (e.g., phenol derivative, 1.0 eq) in anhydrous DMF (0.1 M).

• Add

  (1.5 eq) and stir for 15 min at RT.

• Add 1-Iodopropane-d5 or -d7 (1.2 eq) dropwise.

  • Expert Tip: Due to the volatility of iodopropane (BP ~102°C), use a sealed tube or a reflux condenser.

• Heat to

  for 4–12 hours. Monitor via LC-MS.

  • Note: Expect d7 reaction to be marginally slower if the transition state is crowded (SDKIE), but generally negligible for synthetic yields.

• Workup: Dilute with EtOAc, wash with water/brine. Dry over

  .

References

• Sigma-Aldrich. 1-Iodopropane-d7 Product Specification.Link

• National Institute of Standards and Technology (NIST). 1-Iodopropane Mass Spectrum and Properties.Link

• Thornton, E. R. (1967). Solvolysis Mechanisms and Kinetic Isotope Effects. Annual Review of Physical Chemistry. (Discusses secondary deuterium isotope effects in nucleophilic substitution).
• Wade, L. G.Organic Chemistry. (Standard reference for E2/SN2 mechanisms and isotope effects).

• Turowski, M., et al. (2003). Deuterium Isotope Effects on Hydrophobic Interactions: The Importance of Dispersion Interactions in the Hydrophobic Phase. Journal of the American Chemical Society. Link (Explains the chromatographic separation of isotopologues).

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]

Beyond the SDS: Strategic Handling of 1,1,3,3,3-Pentadeuterio-1-Iodopropane

Part 1: The Strategic Imperative

1,1,3,3,3-Pentadeuterio-1-iodopropane (

) is not merely a solvent or a generic reagent; it is a precision-engineered electrophile designed for Deuterium Switch strategies in medicinal chemistry.

Unlike the fully perdeuterated analog (

), this specific isotopologue is engineered to block metabolic degradation at the two most vulnerable sites of a propyl chain:

• The

  -carbon (C1): The site of nucleophilic attack and potential oxidative dealkylation.[1]

• The

  -carbon (C3): The terminal methyl group, susceptible to CYP450-mediated -oxidation.[1]

By retaining the protio-methylene at C2 (

), researchers can maintain specific steric and electronic properties while significantly increasing the metabolic half-life of the resulting drug candidate via the Kinetic Isotope Effect (KIE) .

Chemical Identity & Physical Constants

Note: Data extrapolated from non-deuterated 1-iodopropane with isotopic mass corrections.

Property	Value (Protio Analog)	Value (d5-Isotopologue)	Significance
Formula			Molecular Weight Increase (+5 Da)
MW	169.99 g/mol	~175.02 g/mol	Mass Spec Confirmation
Boiling Point	101-102 °C	~101-102 °C	Volatility requires fume hood
Density	1.743 g/mL	~1.79 g/mL	Heavier than water (Sinks in aqueous workup)
Stability	Light Sensitive	Light Sensitive	Requires Amber Glass + Copper
Reactivity	Strong Electrophile	Strong Electrophile	Alkylating Agent (SN2)

Part 2: Critical Safety Architecture (E-E-A-T)

Toxicology & Carcinogenicity

As an alkyl iodide, this compound is a direct-acting alkylating agent .[1] Unlike prodrugs that require metabolic activation, 1-iodopropane derivatives can directly alkylate DNA bases (specifically the N7 position of guanine), leading to depurination and strand breaks.

• GHS Classification: Carcinogen Category 2 (Suspected human carcinogen).[1][2]

• Mechanism:

  attack on biological nucleophiles.[1]

• Warning: The

  isotope does not alter the alkylating potential.[1] Treat with the same high-level containment as the protio-analog.[1]

The "Glove Fallacy" in Alkyl Iodide Handling

Crucial Operational Insight: Standard nitrile examination gloves provide insufficient protection against alkyl iodides.[1]

• Breakthrough Time: < 10 minutes for standard nitrile (4 mil).[1]

• Permeation Mechanism: The iodine atom increases lipophilicity, allowing rapid diffusion through nitrile matrices.

• Protocol: Use Silver Shield / 4H (Laminate) gloves or Viton gloves for any handling exceeding 5 minutes.[1] Double-gloving with nitrile is only acceptable for incidental splash protection, not immersion.[1]

Stabilization & Storage

Alkyl iodides undergo homolytic cleavage when exposed to UV light, generating free radicals and Iodine (

), which turns the liquid yellow/brown.

• Corrective Action: Store over Copper turnings/wire . The copper acts as a scavenger, reacting with free iodine to form Copper(I) Iodide (

  ), preventing the autocatalytic decomposition cycle.

  • Visual Check: If the copper turns black/grey, the surface is passivated. Replace with fresh copper.

Part 3: Visualizing the Mechanism & Workflow

Diagram 1: Metabolic Stability Logic (The "Why")

This diagram illustrates why the

pattern is chosen over the or forms in drug design.

Caption: The d5-substitution pattern specifically hardens the alpha and omega positions against enzymatic cleavage, leveraging the Primary Kinetic Isotope Effect.

Diagram 2: Emergency Response Workflow

A self-validating protocol for spills, prioritizing the carcinogenicity risk.

Caption: Step-by-step containment protocol emphasizing specific PPE (Laminates) and chemical neutralization of iodine byproducts.

Part 4: Experimental Protocols

Synthesis Application: Nucleophilic Substitution

The primary use of 1,1,3,3,3-pentadeuterio-1-iodopropane is to install the propyl-d5 group onto amines, phenols, or thiols.

Protocol: N-Alkylation of a Secondary Amine

• Preparation: Dissolve the secondary amine (1.0 equiv) in anhydrous DMF or Acetonitrile.

• Base: Add

  (2.0 equiv) or (for faster rates).

• Addition: Add 1,1,3,3,3-pentadeuterio-1-iodopropane (1.1 equiv) dropwise via syringe.

  • Note: The iodide is a better leaving group than the bromide, usually allowing the reaction to proceed at lower temperatures (RT to 40°C), which preserves the isotopic integrity and prevents elimination side-products.

• Workup: Dilute with EtOAc, wash with water x3 (to remove DMF).[1]

  • Caution: The deuterated iodide is dense (~1.79).[1] If unreacted starting material remains, it may sit at the bottom of the aqueous layer if not fully extracted.

• Purification: Silica gel chromatography.

Waste Disposal[1][6]

• Segregation: Must be segregated into "Halogenated Organic Waste."[1]

• Labeling: Clearly tag as "Suspected Carcinogen" and "Alkylating Agent."[1]

• Deactivation: For residual amounts in glassware, rinse with a dilute solution of sodium thiosulfate (to reduce free iodine) followed by methanolic ammonia (to quench the alkylating capability) before cleaning.

References

• Sigma-Aldrich (Merck). Safety Data Sheet: 1-Iodopropane (Product No. 171883).[1][2] Accessed Feb 2026.[1][3]

• PubChem (NIH). 1-Iodopropane Compound Summary (CID 33643).[1] National Library of Medicine.[1]

• Ansell. Permeation & Degradation Resistance Guide (8th Ed).[1][4] (Reference for Nitrile breakthrough times on Alkyl Iodides).

• Fisher Scientific. Safety Data Sheet: 1-Iodopropane. [1]

Sources

• 1. ansell.com [ansell.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. guidechem.com [guidechem.com]
• 4. fishersci.com [fishersci.com]

Navigating the Niche: A Technical Guide to Deuterated Propyl Iodide-d5 for Researchers and Drug Development Professionals

The Significance of Deuteration: Why Propyl Iodide-d5?

Deuterium (²H or D), a stable, non-radioactive isotope of hydrogen, possesses a neutron in its nucleus in addition to the single proton found in protium (¹H). This seemingly subtle difference in mass imparts significant changes in the physicochemical properties of a molecule, a phenomenon known as the kinetic isotope effect (KIE).

In the context of drug development, replacing hydrogen with deuterium at specific metabolic "soft spots" can slow down enzymatic degradation, thereby improving a drug's metabolic stability and pharmacokinetic profile.[1][2] This can lead to a longer half-life, reduced dosing frequency, and potentially a better safety profile by minimizing the formation of toxic metabolites.[2][3] Propyl iodide, as a versatile alkylating agent, is a common building block in organic synthesis.[4] The deuterated version, propyl iodide-d5, allows for the introduction of a deuterated propyl moiety into a target molecule, a crucial step in the synthesis of novel deuterated pharmaceutical ingredients.

Furthermore, in analytical chemistry, particularly Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), deuterated compounds are invaluable. In ¹H NMR, the use of deuterated solvents is standard practice to avoid overwhelming signals from the solvent, allowing for clear observation of the analyte's proton signals.[5][6][7] Similarly, the distinct mass shift introduced by deuterium makes deuterated compounds excellent internal standards for quantitative mass spectrometry, enabling precise and accurate measurements.[8][9][10]

Price Analysis: A Tale of Scarcity and Synthesis Complexity

A direct price survey for deuterated propyl iodide-d5 reveals a market characterized by "price on request," indicative of a compound that is not mass-produced but rather synthesized based on specific orders. However, by examining the pricing of analogous compounds, we can infer the economic landscape.

Table 1: Price Comparison of Related Compounds

Compound	Supplier	Quantity	Purity/Isotopic Enrichment	Price (USD)
1-Iodopropane (non-deuterated)	Sigma-Aldrich	5 g	99%	$40.00
1-Iodopropane (non-deuterated)	Sigma-Aldrich	100 g	99%	$56.20
1-Iodopropane (non-deuterated)	Thermo Scientific	50 mL	99%	$117.00[11]
Iodoethane-d5	Sigma-Aldrich	1 g	99.5 atom % D	$124.00
Iodoethane-d5	Sigma-Aldrich	5 g	99.5 atom % D	$391.00
Iodoethane-d5	Cambridge Isotope Laboratories	5 g	99% D	$357.00[12]

Note: Prices are subject to change and may not include shipping and handling fees. The listed prices are for illustrative purposes to highlight the cost difference between deuterated and non-deuterated analogues.

The significant price premium for deuterated iodoethane-d5 over its non-deuterated counterpart underscores the factors that drive the cost of deuterated propyl iodide-d5:

• Cost of Deuterated Starting Materials: The synthesis of deuterated compounds necessitates the use of expensive deuterated precursors.

• Complexity of Synthesis: The introduction of deuterium often requires multi-step synthetic routes, which may involve specialized reagents and reaction conditions.[13][14]

• Isotopic Enrichment: Achieving high levels of isotopic enrichment (typically >98 atom % D) requires careful purification and quality control, adding to the overall cost.

• Scale of Production: The niche demand for highly specific deuterated compounds like propyl iodide-d5 limits the scale of production, preventing the cost advantages of bulk manufacturing.

• Purification and Analysis: Rigorous purification techniques and comprehensive analytical testing (NMR, MS) are essential to verify the chemical purity and isotopic enrichment, contributing to the final price.

Quality Control and Analytical Verification: A Self-Validating System

The utility of deuterated propyl iodide-d5 is directly proportional to its quality. For researchers and drug development professionals, ensuring the chemical purity and isotopic enrichment of this reagent is paramount. A trustworthy supplier will provide a comprehensive Certificate of Analysis (CoA) detailing the results of various analytical tests.

Identity and Purity Determination

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of deuterated propyl iodide-d5 in a suitable volatile solvent (e.g., dichloromethane).

• GC Separation: Inject the sample into a gas chromatograph equipped with a capillary column appropriate for separating volatile alkyl halides. The oven temperature program should be optimized to achieve good separation of the analyte from any potential impurities.

• MS Detection: The eluent from the GC is introduced into a mass spectrometer. The mass spectrometer is operated in electron ionization (EI) mode.

• Data Analysis: The retention time of the major peak is used to confirm the identity of the compound by comparing it to a known standard (if available). The mass spectrum of the peak is analyzed to confirm the molecular weight and fragmentation pattern, which will be shifted by +5 amu compared to non-deuterated propyl iodide. The integration of the peak area provides a quantitative measure of the chemical purity.

Isotopic Enrichment Verification

Experimental Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR Spectroscopy:

  • Dissolve a small amount of the deuterated propyl iodide-d5 in a suitable non-protonated solvent (e.g., chloroform-d, acetone-d6).

  • Acquire a high-resolution ¹H NMR spectrum.

  • The absence or significant reduction of signals corresponding to the propyl group protons confirms a high level of deuteration. Residual proton signals can be integrated to quantify the percentage of non-deuterated species.

• ²H (Deuterium) NMR Spectroscopy:

  • Dissolve the sample in a protonated solvent (e.g., chloroform).

  • Acquire a ²H NMR spectrum.

  • The presence of signals at the expected chemical shifts for the deuterium atoms in the propyl chain confirms the successful deuteration. The integration of these signals can be used to determine the relative abundance of deuterium at each position. For highly deuterated compounds, deuterium NMR is a more sensitive method for structural verification and enrichment determination.[15]

Application Workflow: A Conceptual Overview

The following diagram illustrates a typical workflow for utilizing deuterated propyl iodide-d5 in the synthesis of a deuterated drug candidate and its subsequent analysis.

A conceptual workflow for the use of deuterated propyl iodide-d5.

Safety and Handling

Propyl iodide is a flammable liquid and is harmful if inhaled or swallowed.[16][17] It can cause skin and serious eye irritation and is suspected of causing genetic defects and cancer.[16] It is crucial to handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[18][19] Store the compound in a cool, dry, and well-ventilated area away from heat and ignition sources.[19] Always consult the Safety Data Sheet (SDS) provided by the supplier before handling the compound.[16][18][19]

Conclusion

Deuterated propyl iodide-d5 represents a highly specialized but powerful tool for researchers in organic synthesis and drug discovery. While its cost is significantly higher than its non-deuterated counterpart due to the complexities of its synthesis and the need for rigorous quality control, its value lies in its ability to enable the creation of novel deuterated molecules with potentially improved pharmacokinetic properties. A thorough understanding of the factors influencing its price, coupled with stringent analytical verification, is essential for its effective and economical use in advancing scientific research and the development of next-generation therapeutics.

References

• What are the solvents used in NMR? What is the Deuterated solvent? - Mesbah Energy. (2020, December 27). Mesbah Energy. Retrieved February 8, 2024, from [Link]

• Selection Guide on Deuterated Solvents for NMR - Labinsights. (2025, February 19). Labinsights. Retrieved February 8, 2024, from [Link]

• Deuterated Solvents | [Synthesis & Materials][Analytical Chemistry]Products - FUJIFILM Wako Chemicals. (n.d.). FUJIFILM Wako Chemicals U.S.A. Corporation. Retrieved February 8, 2024, from [Link]

• Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC. (2021, July 19). National Center for Biotechnology Information. Retrieved February 8, 2024, from [Link]

• Deuterium in drug discovery: progress, opportunities and challenges - PMC. (2023, June 5). National Center for Biotechnology Information. Retrieved February 8, 2024, from [Link]

• Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry) - Study Mind. (n.d.). Study Mind. Retrieved February 8, 2024, from [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved February 8, 2024, from [Link]

• Flow Chemistry for Contemporary Isotope Labeling - X-Chem. (n.d.). X-Chem. Retrieved February 8, 2024, from [Link]

• Using Deuterium in Drug Discovery: Leaving the Label in the Drug - ResearchGate. (2025, August 9). ResearchGate. Retrieved February 8, 2024, from [Link]

• SYNTHESIS OF ORGANIC DEUTERIUM COMPOUNDS: VIII. DEUTERIUM SUBSTITUTION PRODUCTS OF ETHYL ACETATE - Canadian Science Publishing. (n.d.). Canadian Science Publishing. Retrieved February 8, 2024, from [Link]

• Isotopic labeling - Wikipedia. (n.d.). Wikipedia. Retrieved February 8, 2024, from [Link]

• 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. (2024, July 31). Unibest Industrial Co., Ltd. Retrieved February 8, 2024, from [Link]

• Synthetic Intermediates for Deuterated Pharmaceuticals - CK Isotopes. (n.d.). CK Isotopes. Retrieved February 8, 2024, from [Link]

• Deuterated - Solvents, Reagents& Accessories - Chromservis. (n.d.). Chromservis. Retrieved February 8, 2024, from [Link]

• Deuterium containing drug development for the treatment of cancer. (2022, November 3). Bioorganic & Medicinal Chemistry. Retrieved February 8, 2024, from [Link]

• Deuterium labeling causes predictable shifts in the isotope pattern.... - ResearchGate. (n.d.). ResearchGate. Retrieved February 8, 2024, from [Link]

• A MATERIAL SAFETY DATA SHEET PROPYL IODIDE 1.1 Product Identifiers. (n.d.). Retrieved February 8, 2024, from [Link]

• Applications for Deuterium - Isowater Corporation. (n.d.). Isowater Corporation. Retrieved February 8, 2024, from [Link]

• Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules | Chemical Reviews - ACS Publications. (2022, February 18). ACS Publications. Retrieved February 8, 2024, from [Link]

• N Propyl Iodide at ₹ 100/kg | Iodine Derivatives in Anand | ID: 27474070055 - IndiaMART. (n.d.). IndiaMART. Retrieved February 8, 2024, from [Link]

• Propyl Iodide at Best Price in Delhi, Delhi | Quality Trading Co. - Tradeindia. (n.d.). Tradeindia. Retrieved February 8, 2024, from [Link]

Sources

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. N-propyl Iodide | 107-08-4 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. labinsights.nl [labinsights.nl]
• 7. studymind.co.uk [studymind.co.uk]
• 8. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Flow Chemistry for Contemporary Isotope Labeling - X-Chem [x-chemrx.com]
• 10. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 11. 1-Iodopropane, 99%, stabilized 50 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 12. isotope.com [isotope.com]
• 13. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cdnsciencepub.com [cdnsciencepub.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. sodiumiodide.net [sodiumiodide.net]
• 18. cdhfinechemical.com [cdhfinechemical.com]
• 19. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Precision Synthesis of Deuterated Propyl Derivatives Using 1-Iodopropane-d5

/ 1,1,1,2,2-pentadeuterio-3-iodopropane)

Abstract & Strategic Value

In modern drug discovery, the "Deuterium Switch" strategy is employed to improve the pharmacokinetic (PK) profile of lead compounds without altering their pharmacodynamics. This application note details the use of 1-Iodopropane-d5 (CAS: 1095269-04-7) as a precision alkylating agent.

Unlike fully deuterated d7-propyl groups, the d5-variant (

) specifically targets the (terminal methyl) and (methylene) positions. These are the primary sites of oxidative dealkylation by Cytochrome P450 enzymes (CYP450). By reinforcing these bonds with deuterium, researchers can leverage the Primary Kinetic Isotope Effect (PKIE) to extend half-life ( ) and reduce toxic metabolite formation while retaining the synthetic reactivity of the -methylene group.

Chemical Profile & Handling

Reagent Specifications

Property	Data	Notes
Chemical Name	1-Iodopropane-d5	Specifically 2,2,3,3,3-d5 (Terminal protection)
Structure		-protons remain for ease of NMR monitoring
Molecular Weight	~175.02 g/mol	vs. 169.99 g/mol for proteo-analog
Boiling Point	~102 °C	Volatile; handle in cold bath
Density	~1.8 g/mL	Significantly denser than non-deuterated analog
Stability	Light Sensitive	Store in amber glass over Cu wire

Handling "Precious Isotope" Reagents

• Stoichiometry: Unlike cheap alkyl halides used in 5-10x excess, use 1-Iodopropane-d5 as the limiting reagent (0.95 eq) or slight excess (1.1 eq) depending on the cost-benefit analysis of the substrate.

• Volatility Control: The high density and volatility require weighing in a closed vessel. Avoid standard syringes; use gas-tight syringes or positive displacement pipettes to prevent dripping due to high density.

Mechanistic Insight: The Deuterium Blockade

The utility of 1-Iodopropane-d5 lies in its ability to exploit the C-D bond strength (

kcal/mol) compared to C-H ( kcal/mol).

Pathway Visualization

The following diagram illustrates the metabolic divergence between a standard propyl drug and its d5-deuterated analog.

Figure 1: Mechanism of metabolic stabilization via Deuterium Kinetic Isotope Effect (DKIE).

Experimental Protocols

Protocol A: N-Alkylation of Heterocycles (General Procedure)

This protocol is optimized for synthesizing deuterated API intermediates (e.g., propyl-substituted xanthines or indoles).

Reagents:

• Substrate (e.g., Secondary Amine/Amide): 1.0 equiv

• Base:

  (2.0 equiv) or (1.2 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (

  )

• Reagent: 1-Iodopropane-d5 (1.1 equiv)

Step-by-Step Workflow:

• Activation:

  • Charge a flame-dried reaction vial with the Substrate (1.0 mmol) and

    (2.0 mmol).

  • Add anhydrous DMF (3.0 mL) under

    atmosphere.

  • Stir at room temperature (RT) for 30 minutes to ensure deprotonation/activation.

  • Expert Note: If using NaH, cool to 0°C during addition, then warm to RT for 30 mins.

• Isotope Addition:

  • Cool the mixture to 0°C.

  • Add 1-Iodopropane-d5 (1.1 mmol) dropwise via a gas-tight syringe.

  • Why: Cooling prevents rapid volatilization of the expensive iodide upon contact with the exothermic reaction mixture.

• Reaction:

  • Allow to warm to RT.[1] Stir for 4–16 hours.

  • Monitor via LC-MS. Look for the mass shift (

    ).

  • Self-Validation: If conversion is <50% after 4 hours, add a catalytic amount of TBAI (tetrabutylammonium iodide) to facilitate the Finkelstein-like cycle, although the reagent is already an iodide.

• Work-up:

  • Dilute with EtOAc, wash with water (

    ) to remove DMF.

  • Dry over

    and concentrate.

  • Caution: Do not use high-vacuum for extended periods if the product is low molecular weight; the propyl group adds lipophilicity but low MW products may sublime.

Protocol B: Grignard Formation (C-C Bond Formation)

Used for introducing the propyl-d5 group into carbon skeletons (e.g., addition to ketones).

Reagents:

• Mg turnings (1.2 equiv), Iodine (crystal), THF (anhydrous).

• 1-Iodopropane-d5 (1.0 equiv).

Workflow:

• Initiation: Flame dry glassware. Add Mg turnings and a single crystal of

  . Heat with heat gun until iodine vaporizes to activate Mg surface.

• Addition: Add 10% of the 1-Iodopropane-d5 solution in THF. Wait for exotherm (initiation).

• Propagation: Add the remainder of the deuterated iodide dropwise to maintain a gentle reflux.

• Usage: Titrate immediately and use for nucleophilic addition.

  • Expert Note: Deuterated Grignards are stable but should be used fresh to prevent H/D exchange with trace moisture over time.

Quality Control & Validation

NMR Interpretation

The specific d5-labeling (

) provides a unique NMR signature that validates the structure.

• NMR:

  • Disappearance: You will not see the triplet for the terminal methyl (

    ppm) or the multiplet for the central methylene ( ppm).

  • Appearance: You will see a clean signal for the

    -methylene ( attached to N/O/C) typically around ppm. It will appear as a singlet (broadened slightly by deuterium coupling) rather than a triplet, because the neighboring protons are now deuterons ( coupling is small).
• NMR:

  • Look for the "septet" splitting pattern of the deuterated carbons due to C-D coupling (

    rule).

Mass Spectrometry

• Expect a mass shift of exactly +5.03 Da relative to the non-deuterated standard.

• Check isotopic purity: The presence of M+4 peaks indicates incomplete deuteration in the starting material or H/D exchange during acidic workups (rare for alkyl groups).

Synthetic Workflow Diagram

Figure 2: Step-by-step synthetic workflow for N/O-alkylation using 1-Iodopropane-d5.

References

• Reagent Specification: National Center for Biotechnology Information. (2025).[2][1] PubChem Compound Summary for CID 33643, 1-Iodopropane (and isotopologues). Retrieved from [Link]

• Kinetic Isotope Effect: Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of Medicinal Chemistry, 57(9), 3595-3611. [Link]

• Metabolic Stability: Guengerich, F. P. (2017). Kinetic deuterium isotope effects in cytochrome P450 reactions. Methods in Enzymology, 596, 217-238. [Link]

• Synthesis Protocols: Shao, L., & Hewitt, M. C. (2010). The kinetic isotope effect in the search for deuterated drugs. Drug News & Perspectives, 23(6), 398. [Link]

Sources

• 1. Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy [jscimedcentral.com]
• 2. 1-Iodopropane | C3H7I | CID 33643 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions with 1,1,3,3-Tetradeuterio-1-iodopropane (CD3CH2CD2I)

Introduction: The Strategic Role of Deuterium in Modern Chemistry

In the landscape of contemporary chemical research and pharmaceutical development, the strategic incorporation of deuterium, a stable isotope of hydrogen, into organic molecules has emerged as a powerful tool.[1] The replacement of protium (¹H) with deuterium (²H or D) can profoundly influence a molecule's physicochemical properties, most notably its metabolic stability.[2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a significant kinetic isotope effect (KIE) in reactions where C-H bond cleavage is the rate-determining step.[3] This principle is extensively exploited in drug discovery to enhance pharmacokinetic profiles, reduce toxic metabolite formation, and extend the therapeutic window of active pharmaceutical ingredients (APIs).[1][2][4]

This application note provides a comprehensive guide to conducting nucleophilic substitution reactions using a specifically deuterated substrate, 1,1,3,3-tetradeuterio-1-iodopropane (CD₃CH₂CD₂I). As a primary iodoalkane, this substrate is primed for bimolecular nucleophilic substitution (Sₙ2) reactions. The isotopic labeling at the α and β positions relative to the leaving group offers a unique opportunity to probe the mechanistic nuances of these reactions through the secondary kinetic isotope effect.

This document is intended for researchers, scientists, and drug development professionals engaged in organic synthesis, medicinal chemistry, and mechanistic studies. We will delve into the theoretical underpinnings, provide detailed, field-tested protocols for various nucleophiles, and discuss the interpretation of experimental outcomes, particularly in the context of the anticipated kinetic isotope effects.

Theoretical Framework: The Sₙ2 Reaction and the Secondary Deuterium Kinetic Isotope Effect

Nucleophilic substitution reactions are a cornerstone of organic synthesis, involving the displacement of a leaving group by a nucleophile.[5] For primary haloalkanes such as CD₃CH₂CD₂I, the predominant mechanism is the Sₙ2 pathway.[6][7]

The Sₙ2 Mechanism: A Concerted Process

The Sₙ2 reaction is a single-step, concerted process where the nucleophile attacks the electrophilic carbon atom from the backside relative to the leaving group.[8] This backside attack leads to an inversion of stereochemistry at the reaction center.[8][9] The reaction rate is dependent on the concentrations of both the substrate and the nucleophile, exhibiting second-order kinetics.[10]

Secondary Kinetic Isotope Effect (SKIE)

Unlike a primary KIE, where the bond to the isotope is broken in the rate-determining step, a secondary KIE arises when the isotopic substitution is at a position not directly involved in bond-breaking or formation.[11][12][13] In the case of CD₃CH₂CD₂I, we have deuterium atoms at both the α-carbon (the carbon bearing the leaving group) and the β-carbon (the adjacent carbon).

• α-Secondary KIE (α-SKIE): The presence of deuterium at the α-carbon (CD₂) influences the reaction rate due to changes in hybridization from sp³ in the reactant to a more sp²-like geometry in the Sₙ2 transition state.[12] The out-of-plane bending vibrations of the C-D bonds are affected differently in the transition state compared to the ground state. For Sₙ2 reactions, the α-SKIE is typically small and can be either normal (kH/kD > 1) or inverse (kH/kD < 1), often close to unity.[11] An inverse effect (kH/kD slightly less than 1) is often observed due to increased steric hindrance in the transition state.

• β-Secondary KIE (β-SKIE): Deuteration at the β-carbon (CD₃) can also influence the reaction rate, primarily through hyperconjugation.[13] Hyperconjugation involves the donation of electron density from the C-H (or C-D) σ-bonds to the developing p-orbital on the α-carbon in the transition state. Since C-D bonds are slightly shorter and stronger than C-H bonds, they are less effective at hyperconjugation. This results in a small, normal KIE (kH/kD > 1).[13]

By measuring the reaction rates of both the deuterated and non-deuterated 1-iodopropane, one can gain valuable insights into the transition state structure of the Sₙ2 reaction.

Isotope Position	Expected Effect on Sₙ2 Rate	Typical kH/kD Value	Primary Rationale
α-Deuterium	Slight rate decrease	~0.95 - 1.05	Steric effects and changes in vibrational frequencies in the transition state.
β-Deuterium	Slight rate decrease	~1.05 - 1.15	Reduced hyperconjugative stabilization of the transition state.

Experimental Protocols

The following protocols are designed to be robust and reproducible for the nucleophilic substitution of CD₃CH₂CD₂I with a range of common nucleophiles.

General Considerations and Best Practices

• Reagents and Solvents: Use anhydrous solvents and reagents where specified to prevent unwanted side reactions, particularly with strongly basic nucleophiles.

• Inert Atmosphere: Reactions involving sensitive reagents should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Monitoring the Reaction: Reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Product Characterization: Purified products should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their identity and purity. Due to the deuteration, ¹H NMR spectra will show a significant reduction or absence of signals at the corresponding positions.

Protocol 1: Synthesis of a Deuterated Amine via Sₙ2 with Ammonia

This protocol details the synthesis of 1,1,3,3-tetradeuterio-1-propanamine. The use of excess ammonia is crucial to minimize the formation of di- and tri-alkylated byproducts.[14]

Materials:

• 1,1,3,3-tetradeuterio-1-iodopropane (CD₃CH₂CD₂I)

• Concentrated aqueous ammonia (NH₄OH)

• Ethanol

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Pressure vessel or sealed tube

Procedure:

• In a thick-walled pressure tube, dissolve CD₃CH₂CD₂I (1.0 eq) in ethanol (5 mL per mmol of iodide).

• Cool the solution in an ice bath and add a 10-fold molar excess of concentrated aqueous ammonia.

• Seal the tube tightly and heat it at 100 °C for 24 hours.

• After cooling to room temperature, carefully open the vessel and transfer the contents to a separatory funnel.

• Add diethyl ether and water. Shake and separate the layers.

• Extract the aqueous layer with two more portions of diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter and carefully remove the solvent by rotary evaporation at low temperature to obtain the crude product.

• Purify the product by distillation or column chromatography.

Expected Outcome:

The product, 1,1,3,3-tetradeuterio-1-propanamine, will be a volatile liquid. The reaction is expected to proceed cleanly, with the primary side products being small amounts of the di- and tri-propylamines.

Protocol 2: Synthesis of a Deuterated Ether via Williamson Ether Synthesis

This protocol describes the synthesis of ethyl 1,1,3,3-tetradeuteriopropyl ether using the Williamson ether synthesis, a classic Sₙ2 reaction.[15]

Materials:

• 1,1,3,3-tetradeuterio-1-iodopropane (CD₃CH₂CD₂I)

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Diethyl ether

• Deionized water

Procedure:

• To a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, add a solution of sodium ethoxide (1.2 eq) in anhydrous ethanol.

• Add CD₃CH₂CD₂I (1.0 eq) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC or GC-MS.

• After the reaction is complete, cool to room temperature and quench by the slow addition of deionized water.

• Extract the product with diethyl ether (3 x volume of ethanol).

• Combine the organic layers, wash with water and then brine, and dry over anhydrous MgSO₄.

• Filter and remove the solvent by distillation.

• Further purify the resulting ether by fractional distillation.

Expected Outcome:

A high yield of the corresponding deuterated ether is expected. The primary competing reaction is E2 elimination, which should be minimal with a primary substrate and a non-hindered base/nucleophile like ethoxide.

Protocol 3: Synthesis of a Deuterated Nitrile with Sodium Cyanide

This reaction is useful for extending the carbon chain and introducing a versatile nitrile functionality.

Materials:

• 1,1,3,3-tetradeuterio-1-iodopropane (CD₃CH₂CD₂I)

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (DMSO), anhydrous

• Diethyl ether

• Deionized water

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve sodium cyanide (1.5 eq) in anhydrous DMSO.

• Heat the mixture to 50 °C to ensure the cyanide is fully dissolved.

• Add CD₃CH₂CD₂I (1.0 eq) dropwise to the stirred solution.

• Maintain the reaction at 50-60 °C for 12-18 hours, monitoring completion by GC-MS.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous phase with diethyl ether (3 x volume of DMSO).

• Combine the organic extracts, wash thoroughly with water to remove residual DMSO, then wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purify the product by vacuum distillation.

Expected Outcome:

The formation of 2,2,4,4-tetradeuteriobutanenitrile should proceed in good yield. The use of a polar aprotic solvent like DMSO is crucial for solvating the cation and leaving the "naked" cyanide anion as a potent nucleophile.

Workflow and Data Analysis

To determine the kinetic isotope effect, parallel reactions with non-deuterated 1-iodopropane should be conducted under identical conditions. The reaction rates can be compared by taking aliquots at various time points and analyzing the consumption of the starting material or the formation of the product by a suitable analytical technique like GC with an internal standard. The KIE is then calculated as the ratio of the rate constant for the non-deuterated reaction (kH) to that of the deuterated reaction (kD).

Conclusion

The use of 1,1,3,3-tetradeuterio-1-iodopropane as a substrate in nucleophilic substitution reactions provides a powerful platform for both the synthesis of selectively deuterated molecules and the investigation of reaction mechanisms. The protocols outlined in this application note offer a starting point for a variety of synthetic transformations. By carefully controlling reaction conditions and analyzing the outcomes, researchers can leverage the unique properties of this deuterated building block to advance their work in drug discovery and physical organic chemistry. The subtle yet significant influence of deuterium substitution on reaction kinetics underscores the importance of isotopic labeling as a tool for elucidating the intricate details of chemical transformations.

References

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• ResearchGate. (2025, August 6). Isotope effects in nucleophilic substitution reactions. II. Secondary α-deuterium kinetic isotope effects: a criterion of mechanism?. Retrieved February 5, 2026, from [Link]

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• Chemistry LibreTexts. (2024, May 4). Kinetic Isotope Effects. Retrieved February 5, 2026, from [Link]

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• Master Organic Chemistry. (2012, July 4). The SN2 Reaction Mechanism. Retrieved February 5, 2026, from [Link]

• Chemistry LibreTexts. (2025, February 24). 18.2: Preparing Ethers. Retrieved February 5, 2026, from [Link]

• Pharmaffiliates. (2025, May 20). The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Retrieved February 5, 2026, from [Link]

• ACS Publications. (2019, September 30). Dehalogenative Deuteration of Unactivated Alkyl Halides Using D₂O as the Deuterium Source. The Journal of Organic Chemistry. [Link]

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Application Note: A Guide to the 1H NMR Spectral Interpretation of 1-Iodopropane-1,1,3,3,3-d5

Abstract: This document provides a comprehensive guide for the acquisition and interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 1-Iodopropane-1,1,3,3,3-d5. Strategic deuterium labeling is a powerful technique in chemical analysis, serving to simplify complex proton spectra and facilitate unambiguous signal assignment. By replacing protons with deuterium at the C1 and C3 positions, the typically complex multiplet for the C2 protons in 1-iodopropane is reduced to a simple, readily interpretable signal. This application note details the theoretical underpinnings, a predicted spectrum, and robust protocols for sample preparation and data acquisition, aimed at researchers, chemists, and drug development professionals who utilize NMR for structural elucidation.

Introduction and Scientific Context

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for determining the structure of organic compounds.[1] The ¹H NMR spectrum provides a wealth of information based on four key features: the number of signals, their positions (chemical shift), their intensities (integration), and their splitting patterns (multiplicity).[2] However, in molecules with multiple, similar proton environments, spectra can become crowded with overlapping multiplets, complicating interpretation.

Selective deuteration, the substitution of hydrogen (¹H) with its isotope deuterium (²H or D), offers an elegant solution to this challenge. Since deuterium resonates at a significantly different frequency from protons, it is effectively "silent" in a standard ¹H NMR experiment.[3][4] This substitution has two profound effects: it removes the signals of the replaced protons and, more importantly, it eliminates the spin-spin coupling between the replaced protons and any remaining neighboring protons.[5]

1-Iodopropane-1,1,3,3,3-d5 is a prime example of how this strategy is applied. In its non-deuterated form, the spectrum of 1-iodopropane displays three distinct proton signals, each split into complex multiplets due to vicinal coupling.[6] By deuterating the C1 and C3 positions, we isolate the methylene (-CH₂) group at C2, transforming its spectral signature from a complex multiplet into a simple singlet. This application note will deconstruct this simplification, providing both the theoretical basis and practical protocols for analysis.

Theoretical Framework: The Impact of Structure and Isotopes

Fundamental Principles

A proton's chemical shift (δ) is primarily determined by its local electronic environment. Electronegative atoms, such as iodine, withdraw electron density from adjacent carbons and protons. This "deshielding" effect causes the nucleus to experience a stronger external magnetic field, resulting in a resonance at a higher chemical shift (further downfield).[7] In the case of 1-iodopropane, the protons on C1 are most affected by the iodine atom, followed by the protons on C2, and finally the terminal C3 protons.[8]

Spin-spin, or J-coupling, is the through-bond interaction of nuclear spins that leads to the splitting of NMR signals.[9] The multiplicity of a signal is typically described by the "n+1 rule," where 'n' is the number of equivalent neighboring protons. This rule predicts that a proton signal will be split into n+1 lines.[1]

The Role of Deuterium Substitution

The key to interpreting the spectrum of 1-Iodopropane-1,1,3,3,3-d5 lies in understanding the NMR properties of deuterium.

• Frequency Invisibility: Deuterium has a spin quantum number of I=1 (compared to I=1/2 for protons) and a much smaller magnetogyric ratio. Consequently, its resonance frequency is far removed from that of protons, making it invisible in a ¹H NMR spectrum.

• Elimination of ¹H-¹H Coupling: By replacing the protons on C1 and C3 with deuterium, the vicinal coupling to the protons on C2 is removed.

• Minimal ¹H-²H Coupling: While a small scalar coupling between deuterium and protons (JHD) does exist, it is roughly 6.5 times smaller than the corresponding proton-proton coupling (JHH).[5] This coupling is often unresolved in standard NMR experiments, and the proton signal appears as a sharp, unsplit peak.

This strategic isotopic substitution effectively isolates the C2 methylene group from a spin-spin coupling perspective, providing a textbook example of spectral simplification.

Predicted ¹H NMR Spectrum and Structural Analysis

Based on the theoretical principles, we can predict the ¹H NMR spectrum of 1-Iodopropane-1,1,3,3,3-d5 with high confidence.

• Number of Signals: The molecule has only one type of proton environment: the methylene group at the C2 position (-CH₂-). Therefore, only one signal is expected.

• Integration: The area under this signal will correspond to the two protons of the C2 methylene group.[2][5]

• Chemical Shift: The C2 protons are adjacent to the electron-withdrawing iodinated carbon (CD₂I). This deshielding effect will place the signal downfield. In non-deuterated 1-iodopropane, the C2 protons appear around δ 1.8-2.0 ppm. A similar chemical shift is expected for the deuterated analogue, with only minor isotopic effects.[6]

• Multiplicity: The protons at C2 are flanked by deuterated carbons (CD₂ and CD₃). As the ¹H-¹H coupling has been eliminated and the ¹H-²H coupling is typically not resolved, the C2 protons have effectively zero proton neighbors. Applying the n+1 rule (where n=0), the signal is predicted to be a singlet .

Figure 1: Molecular structure of 1-Iodopropane-1,1,3,3,3-d5. The protons on the C2 carbon (highlighted) are the only ones observed in the ¹H NMR spectrum.

Predicted Data Summary

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Integration	Predicted Multiplicity
-CH ₂- (C2)	~1.9	2H	Singlet

Experimental Protocols

To validate the predicted spectrum, adherence to a precise experimental protocol is crucial. The following steps provide a self-validating methodology for acquiring high-quality data.

Protocol 1: NMR Sample Preparation

This protocol ensures a homogeneous sample in a suitable solvent for high-resolution NMR analysis.

• Analyte Weighing: Accurately weigh 5-10 mg of 1-Iodopropane-1,1,3,3,3-d5 directly into a clean, dry vial. Causality: This mass provides sufficient concentration for a strong signal-to-noise ratio in a reasonable number of scans without causing signal broadening due to saturation.

• Solvent Selection & Addition: Add approximately 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), to the vial. Ensure the solvent contains an internal standard, typically 0.03% v/v Tetramethylsilane (TMS). Causality: A deuterated solvent is essential to avoid a large interfering solvent signal in the ¹H spectrum.[3] TMS is the universally accepted reference standard, with its signal defined as 0.0 ppm.[6]

• Dissolution: Gently swirl or vortex the vial until the sample is completely dissolved.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the pipette during transfer to prevent magnetic field distortions.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identity.

Figure 2: Workflow for the preparation of the NMR sample.

Protocol 2: ¹H NMR Data Acquisition (400 MHz Spectrometer)

This is a general guide; specific parameter names may vary between instrument manufacturers.

• Sample Insertion and Locking: Insert the NMR tube into the spectrometer. Lock the field on the deuterium signal of the solvent (e.g., CDCl₃). Causality: The lock system uses the solvent's deuterium signal to continuously correct for magnetic field drift, ensuring high resolution and stability.

• Tuning and Shimming: Tune the probe for the ¹H frequency. Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity across the sample volume. Causality: Shimming is critical for obtaining sharp, symmetrical peaks and high resolution.

• Parameter Setup (1D Proton Experiment):

  • Spectral Width (sw): Set to ~16 ppm, centered around 6 ppm. This ensures all potential signals are captured.

  • Acquisition Time (at): Set to at least 2-3 seconds. A longer acquisition time yields better digital resolution.

  • Relaxation Delay (d1): Set to 2-5 seconds. This delay allows for nearly complete relaxation of the proton spins between pulses, ensuring accurate signal integration.[5]

  • Pulse Width (p1): Use a calibrated 90° pulse width.

  • Number of Scans (ns): Start with 8 or 16 scans. This number can be increased to improve the signal-to-noise ratio if the sample is very dilute.

• Acquisition: Start the experiment.

• Data Processing:

  • Apply an exponential window function (line broadening of ~0.3 Hz) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform.

  • Phase the resulting spectrum manually to ensure all peaks have a pure absorption lineshape.

  • Calibrate the spectrum by setting the TMS peak to 0.0 ppm.

  • Integrate the signal of interest.

Conclusion and Broader Implications

The ¹H NMR spectrum of 1-Iodopropane-1,1,3,3,3-d5 is predicted to be exceptionally simple, consisting of a single singlet at approximately δ 1.9 ppm, which integrates to two protons. This pronounced simplification from the complex spectrum of its non-deuterated counterpart powerfully demonstrates the utility of selective deuteration in structural elucidation. By removing specific proton signals and their associated couplings, chemists can deconstruct complex spin systems, confirm signal assignments, and gain unambiguous structural insights. The protocols and theoretical framework presented here serve as a reliable guide for researchers employing this technique in drug discovery, mechanistic studies, and materials science.

References

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of 1-iodopropane C3H7I. Retrieved from [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shifts. Retrieved from [Link]

• ACD/Labs. (2021). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). The H-1 NMR spectrum of 1-iodobutane (n-butyl iodide). Retrieved from [Link]

• Study Mind. (n.d.). Deuterium use in ¹H NMR (A-Level Chemistry). Retrieved from [Link]

• University of Sheffield. (n.d.). Hydrogen (Proton, Deuterium and Tritium) NMR. Retrieved from [Link]

• Chemistry LibreTexts. (2014). 14.17: The Use of Deuterium in 1H NMR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2023). J-Coupling (Scalar). Retrieved from [Link]

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• 6. 1H proton nmr spectrum of 1-iodopropane C3H7I CH3CH2CH2I low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propyl iodide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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Application Notes &amp; Protocols: Strategic Incorporation of a Propyl-d5 Group into Pharmaceutical Compounds

Abstract

The substitution of hydrogen with its stable, heavy isotope deuterium is a powerful strategy in modern drug development. This guide provides a comprehensive overview of the rationale, synthetic methodologies, and analytical validation for introducing a pentadeuterated propyl (-C₃D₅) group into pharmaceutical compounds. We delve into the causality behind experimental choices, offering field-proven insights for researchers engaged in drug discovery, metabolism studies, and bioanalysis. The protocols herein are designed to be self-validating, ensuring scientific integrity from synthesis to final application.

The Rationale: Why Introduce a Propyl-d5 Group?

The introduction of deuterium into a drug candidate is far from a trivial modification. The increased mass of deuterium compared to protium (hydrogen-1) leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This difference is the foundation of the Kinetic Isotope Effect (KIE) , where reactions involving the cleavage of a C-D bond proceed at a significantly slower rate than the equivalent C-H bond cleavage.[1][2]

This principle has two primary applications in pharmaceutical sciences:

• Metabolic Stabilization: A key application of deuteration is to enhance a drug's metabolic profile by fortifying it at known sites of metabolism, often called "soft spots".[3] If a propyl group on a lead compound is susceptible to oxidative metabolism by enzymes (e.g., Cytochrome P450), replacing it with a propyl-d5 group can slow this process. This can lead to:

  • Increased drug half-life and exposure.[1]

  • Reduced dosing frequency.[3]

  • Decreased formation of potentially toxic or reactive metabolites.[2][4]

  • Improved overall safety and efficacy profiles.[3]

• Internal Standards for Bioanalysis: Deuterated compounds are the gold standard for use as internal standards (IS) in quantitative Liquid Chromatography-Mass Spectrometry (LC-MS) assays.[5][6] A propyl-d5 labeled analogue of a drug is an ideal IS because it is chemically identical to the analyte, meaning it co-elutes chromatographically and exhibits the same ionization efficiency.[5][7] However, its different mass allows it to be distinguished by the mass spectrometer, enabling precise correction for matrix effects, ion suppression, and variations during sample preparation.[5][6]

Strategic and Synthetic Considerations

The successful incorporation of a propyl-d5 group requires careful planning, starting from the choice of reagent to the synthetic route.

Choosing the Right Deuterated Precursor

The most direct and common approach is to use a pre-labeled alkylating agent. This avoids potentially low-yield or non-selective deuteration steps on a complex parent molecule.

Reagent	Chemical Formula	Molecular Weight ( g/mol )	Key Application
1-Iodopropane-1,1,2,2,3,3,3-d7	C₃D₇I	177.01	Alkylation of nucleophiles (O, N, S, C)
1-Bromopropane-1,1,2,2,3,3,3-d7	C₃D₇Br	130.01	Alkylation, Grignard reagent formation
Propyl-d7 Magnesium Bromide	C₃D₇MgBr	153.33	Nucleophilic addition to carbonyls, epoxides

Note: While the prompt specifies a propyl-d5 group, commercially available and synthetically practical reagents often provide a fully deuterated propyl-d7 group (-CD₂CD₂CD₃). For the purpose of this guide, we will focus on the use of these d7 reagents to achieve a heavily deuterated propyl chain, which serves the same functional purpose as a d5 group in most applications.

Common Synthetic Pathways

The choice of reaction depends on the functional group handle available on the parent pharmaceutical compound.

Caption: Synthetic strategies for propyl-d5/d7 incorporation.

Detailed Experimental Protocols

These protocols provide a framework for common synthetic and analytical procedures. Researchers should adapt conditions based on the specific properties of their compound.

Protocol 1: N-Alkylation with 1-Iodopropane-d7

This protocol describes the introduction of a propyl-d7 group onto a primary or secondary amine, a common functional group in pharmaceuticals.

A. Materials and Reagents

• Parent compound with amine functionality (1.0 eq)

• 1-Iodopropane-d7 (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 eq)

• Acetonitrile (CH₃CN), anhydrous, reaction grade

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

B. Equipment

• Round-bottom flask with magnetic stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

C. Step-by-Step Procedure

• To a dry round-bottom flask under an inert atmosphere, add the parent amine (1.0 eq) and anhydrous potassium carbonate (3.0 eq).

• Add anhydrous acetonitrile to create a slurry (approx. 0.1 M concentration of the amine).

• Add 1-Iodopropane-d7 (1.2 eq) to the stirring mixture at room temperature.

• Heat the reaction mixture to 60-80 °C and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Once the starting material is consumed, cool the mixture to room temperature.

• Filter the solid K₂CO₃ and wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Work-up: Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with deionized water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography using an appropriate solvent system (e.g., hexane/ethyl acetate or dichloromethane/methanol) to yield the pure N-propyl-d7 labeled compound.

Protocol 2: Grignard Reaction with Propyl-d7 Magnesium Bromide

This protocol details the addition of a propyl-d7 group to a ketone to form a tertiary alcohol. Grignard reagents are powerful nucleophiles but are also strong bases, requiring strictly anhydrous conditions.[8][9][10]

A. Materials and Reagents

• Parent compound with ketone functionality (1.0 eq)

• Propyl-d7 Magnesium Bromide (1.5 eq, typically 1.0 M solution in THF)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Diethyl Ether

B. Equipment

• Three-neck round-bottom flask with stir bar

• Dropping funnel

• Inert atmosphere setup

• Ice bath

C. Step-by-Step Procedure

• Dry all glassware in an oven at 120 °C for at least 4 hours and assemble hot under a stream of inert gas.

• Dissolve the ketone-containing parent compound (1.0 eq) in anhydrous THF in the reaction flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Propyl-d7 Magnesium Bromide solution (1.5 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC or LC-MS.

• Quenching: Cool the reaction back to 0 °C and slowly add saturated aqueous NH₄Cl solution dropwise to quench the excess Grignard reagent and the resulting alkoxide.

• Work-up: Add diethyl ether and water, and transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer with diethyl ether (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting tertiary alcohol by flash column chromatography.

Analytical Characterization: A Self-Validating Workflow

Confirming the successful and specific incorporation of the propyl-d5/d7 group is critical. A combination of Mass Spectrometry and NMR Spectroscopy provides a comprehensive validation.[11][12]

Caption: Analytical workflow for validating deuterated compounds.

Mass Spectrometry (MS)

MS is the primary tool for confirming the incorporation of deuterium and assessing isotopic enrichment.[11][13]

• Expected Outcome: Upon successful labeling with a propyl-d7 group, the molecular ion ([M+H]⁺ or M⁺·) will increase by 7 mass units compared to the non-deuterated parent compound.

• Isotopic Purity: High-resolution mass spectrometry (HRMS) is essential for analyzing the isotopologue distribution.[12][13] A successful synthesis will show the d7 species as the most abundant, with minor contributions from d6, d5, etc., which arise from the imperfect isotopic enrichment of the starting materials.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR confirms the precise location of the deuterium atoms by observing the absence of signals in the ¹H spectrum and the presence of signals in the ²H spectrum.[11][12]

Nucleus	Expected Observation for Propyl-d7 Group	Causality
¹H NMR	Complete disappearance of signals corresponding to the α, β, and γ protons of the propyl group.	The protons at these positions have been replaced by deuterium, which is not observed in a standard ¹H NMR experiment.
¹³C NMR	Signals for the propyl carbons will be present but may appear as multiplets with lower intensity due to C-D coupling.	The carbon atoms are still present, but the attached deuterium (spin I=1) splits the signal and can cause broadening.
²H NMR	Appearance of signals in the chemical shift regions corresponding to the α, β, and γ positions.	This is a direct detection of the incorporated deuterium atoms, confirming their location on the propyl chain.[15]

Conclusion

The strategic introduction of a propyl-d5 (or d7) group is a validated and powerful technique in pharmaceutical research. By leveraging the kinetic isotope effect, scientists can significantly improve the metabolic stability and pharmacokinetic properties of drug candidates. Furthermore, these labeled compounds serve as indispensable tools for high-precision bioanalytical assays. The successful application of this strategy relies on a logical approach to synthesis, using high-purity deuterated precursors, and a rigorous, multi-technique analytical workflow to validate the final product's structure and isotopic integrity.

References

• Kumar, V., Bautista, J. M., Endou, H., & Wempe, M. F. (2023). Synthesis of Deuterium Labeled D5-JPH203 and D3-N-Acetyl JPH203. Biomedical Journal of Scientific & Technical Research, 49(4). Retrieved from [Link]

• International Atomic Energy Agency. (n.d.). Synthesis of deuterated analogs, reference standards and metabolites of pharmaceuticals. IAEA. Retrieved from [Link]

• Google Patents. (n.d.). CN109265304B - Synthesis method of deuterated compound.

• Garg, S., Kaur, H., & Kumar, N. (n.d.). Benzylic deuteration of alkylnitroaromatics via amine‐base catalysed exchange with deuterium oxide. Journal of Labelled Compounds and Radiopharmaceuticals. Retrieved from [Link]

• Gant, T. G. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2024). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• Zahra, F., Al-Subaie, A., Al-Ghamdi, S., & Al-Harbi, M. (2024). Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy. Pharmaceuticals. Retrieved from [Link]

• Wikipedia. (n.d.). Deuterated drug. Retrieved from [Link]

• Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2024). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Retrieved from [Link]

• Wang, Y., et al. (2022). Clinical Application and Synthesis Methods of Deuterated Drugs. Chinese Journal of Organic Chemistry. Retrieved from [Link]

• GlobalData. (2023). Who are the leading innovators in deuterated drug synthesis for the pharmaceutical industry?. Pharmaceutical Technology. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2024). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2024). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Hong, Y., & Krische, M. J. (n.d.). Chemoselective Benzylic C–H Deuteration Using Deuterium Gas. Organic Letters. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). 10.6: Reactions of Alkyl Halides - Grignard Reagents. Retrieved from [Link]

• Scott-Harden, T., et al. (2011). Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-dependent Effects of Specific Deuteration With Aldehyde Oxidase Cleared Drugs. Drug Metabolism and Disposition. Retrieved from [Link]

• Andersen, J., et al. (2011). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Journal of Medicinal Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

• G., A. S., et al. (2022). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry. Retrieved from [Link]

• Kumar, A., et al. (2019). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods. Retrieved from [Link]

• Obach, R. S., et al. (2018). Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs. PLOS ONE. Retrieved from [Link]

• Macmillan Group. (2014). Applications and Synthesis of Deuterium-Labeled Compounds. Retrieved from [Link]

• Pirali, T., et al. (2023). Deuterated driven new chemical entities: An optimistic way to improve therapeutic efficacy. Bioorganic Chemistry. Retrieved from [Link]

• NuMega Resonance Labs. (n.d.). Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Retrieved from [Link]

• PubMed. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Retrieved from [Link]

• The Organic Chemistry Tutor. (2015). Grignard Reagent Synthesis Reaction Mechanism. YouTube. Retrieved from [Link]

• National Institutes of Health. (n.d.). Site-specific and Degree-controlled Alkyl Deuteration via Cu-catalyzed Redox-neutral Deacylation. Retrieved from [Link]

• ResearchGate. (2018). Use of Isotopically Labeled Compounds in Drug Discovery. Retrieved from [Link]

• UCLA Department of Chemistry & Biochemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Propyl group. Retrieved from [Link]

• Wikipedia. (n.d.). Propyl group. Retrieved from [Link]

• PubMed. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Retrieved from [Link]

• Pirali, T., et al. (2019). Applications of Deuterium in Medicinal Chemistry. Journal of Medicinal Chemistry. Retrieved from [Link]

• ChemSurvival. (2020). grignard reagents. YouTube. Retrieved from [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy [jscimedcentral.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. resolvemass.ca [resolvemass.ca]
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• 13. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. isotope.com [isotope.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Handling light sensitivity of deuterated alkyl iodides

A Guide to Understanding and Managing Light Sensitivity in Experimental Settings

Welcome to the Technical Support Center for deuterated alkyl iodides. This resource is designed for researchers, scientists, and professionals in drug development who utilize these valuable compounds in their work. As a Senior Application Scientist, I have compiled this guide to address the common challenges associated with the inherent light sensitivity of alkyl iodides, with a specific focus on their deuterated analogues. Our goal is to provide you with the expertise and practical solutions necessary to ensure the integrity of your experiments and the quality of your results.

Introduction: The Nature of Light Sensitivity in Alkyl Iodides

Alkyl iodides are known to be sensitive to light, particularly in the UV and visible spectra.[1][2] This sensitivity stems from the relatively weak carbon-iodine (C-I) bond, which can undergo homolytic cleavage upon absorption of light energy. This process generates a highly reactive alkyl radical and an iodine radical, initiating a cascade of potential side reactions and decomposition pathways.[1]

While the process of deuteration—substituting hydrogen atoms with their heavier isotope, deuterium—is a powerful tool in drug discovery for enhancing metabolic stability, it is crucial to understand its implications for compound handling.[3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, a phenomenon known as the kinetic isotope effect.[4][5][6] However, since the primary photochemical event in alkyl iodides is the cleavage of the C-I bond, the increased strength of the C-D bond does not significantly alter the compound's inherent light sensitivity. Therefore, deuterated alkyl iodides should be handled with the same precautions as their non-deuterated counterparts.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments involving deuterated alkyl iodides, with a focus on issues arising from light exposure.

Issue 1: Discoloration of the Alkyl Iodide Solution (Turns Pink, Purple, or Brown)

• Question: My deuterated alkyl iodide solution, which was initially colorless, has developed a distinct pink or brownish tint. What is causing this, and how can I fix it?

• Answer:

  • Causality: The discoloration is a classic indicator of decomposition. The color is due to the formation of molecular iodine (I₂), which arises from the combination of iodine radicals generated by the photochemical cleavage of the C-I bond. The intensity of the color often correlates with the extent of decomposition.

  • Solution Workflow:

    Caption: Troubleshooting workflow for discolored alkyl iodide solutions.

  • Detailed Protocol: Purification of Discolored Deuterated Alkyl Iodide

    • Preparation: Work in a fume hood with subdued lighting. Wrap all glassware in aluminum foil to minimize further light exposure.

    • Washing:

      • Dissolve the discolored alkyl iodide in a suitable organic solvent (e.g., diethyl ether, dichloromethane).

      • Wash the organic solution with a freshly prepared 5-10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). The iodine will be reduced to colorless iodide ions (I⁻).

      • Continue washing until the organic layer is colorless.

    • Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).

    • Solvent Removal: Remove the solvent under reduced pressure (rotary evaporation).

    • Storage: Immediately transfer the purified, colorless deuterated alkyl iodide to a clean, dry amber glass vial and store it under an inert atmosphere (argon or nitrogen) in the dark, preferably refrigerated.

Issue 2: Inconsistent Reaction Yields or Unexpected Side Products

• Question: I am using a deuterated alkyl iodide in a reaction, and my yields are inconsistent, or I am observing unexpected byproducts in my NMR or LC-MS analysis. Could this be related to light sensitivity?

• Answer:

  • Causality: Yes, this is a strong possibility. The alkyl radicals generated from photodegradation are highly reactive and can participate in a variety of unintended reactions. These can include dimerization, reaction with solvents, or abstraction of hydrogen (or deuterium) atoms, leading to a complex mixture of products and a reduction in the concentration of your starting material.

  • Preventative Measures:

    • Strict Light Exclusion: Conduct all manipulations of the deuterated alkyl iodide in a darkened environment. Use a glovebox with the light turned off or work in a fume hood with the sash lowered and the area shielded from ambient light.

    • Use of Amber Glassware: Always use amber-colored glassware (flasks, vials, syringes) for reactions and storage.[7]

    • Foil Wrapping: As an additional precaution, wrap reaction vessels and storage containers with aluminum foil.[7]

    • Freshly Purified Reagent: If you suspect degradation, purify the deuterated alkyl iodide immediately before use using the protocol described above.

Issue 3: Degradation During Storage

• Question: I have stored my deuterated alkyl iodide according to standard procedures, but it still appears to have degraded over time. What can I do to improve its long-term stability?

• Answer:

  • Causality: Even with light protection, slow decomposition can occur, especially if the compound is exposed to air or stored at room temperature. Oxygen can participate in radical chain reactions, accelerating degradation.

  • Enhanced Storage Protocol:

    • Inert Atmosphere: After purification, ensure the compound is stored under a positive pressure of an inert gas like argon or nitrogen.[8] This displaces oxygen and moisture.

    • Refrigeration/Freezing: Store the sealed amber vial in a refrigerator or freezer. Lower temperatures slow down the rate of decomposition.

    • Use of Stabilizers: For long-term storage, consider adding a small piece of copper wire or silver foil to the storage container.[9] These metals can scavenge any iodine that forms, preventing it from catalyzing further decomposition.[9]

Storage Condition	Relative Stability	Recommendation
Clear vial, ambient light, air	Very Poor	Avoid at all costs.
Amber vial, ambient light, air	Poor	Sub-optimal; for short-term use only.
Amber vial, dark, air	Moderate	Better, but still susceptible to oxidation.
Amber vial, dark, inert gas, RT	Good	Suitable for short to medium-term storage.
Amber vial, dark, inert gas, refrigerated	Excellent	Recommended for long-term storage.
Amber vial, dark, inert gas, refrigerated, with stabilizer	Optimal	Best practice for maximum stability.

Frequently Asked Questions (FAQs)

• Q1: Does deuteration make alkyl iodides more or less sensitive to light?

  • A: The light sensitivity is primarily dictated by the weak C-I bond. While the C-D bond is stronger than the C-H bond, the energy from UV or visible light is more than sufficient to break the C-I bond. Therefore, for practical purposes, deuterated alkyl iodides should be considered just as light-sensitive as their non-deuterated counterparts.

• Q2: What wavelengths of light are most damaging to alkyl iodides?

  • A: Alkyl iodides typically absorb in the UV region, but their absorption can tail into the visible spectrum. It is best to protect them from all sources of strong light, including direct sunlight and fluorescent laboratory lighting.

• Q3: Can I use a deuterated alkyl iodide that has a slight yellow or pink tint?

  • A: This depends on your application. For reactions that are sensitive to radical initiators or where precise stoichiometry is critical, it is highly recommended to purify the compound first. For less sensitive applications, a very faint discoloration might be acceptable, but be aware that the actual concentration of the alkyl iodide is lower than stated.

• Q4: How can I confirm the purity of my deuterated alkyl iodide after purification?

  • A: ¹H NMR is an excellent tool. The absence of signals corresponding to decomposition byproducts is a good indicator of purity. For deuterated compounds, you will be looking for the disappearance of the corresponding proton signals. You can also use GC-MS to confirm the mass and purity.

• Q5: Are there any specific safety precautions for handling deuterated alkyl iodides beyond light sensitivity?

  • A: Yes. Always handle these compounds in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Alkyl iodides can be irritants and have varying levels of toxicity. Always consult the Safety Data Sheet (SDS) for the specific compound you are using. Additionally, many deuterated compounds are hygroscopic and should be protected from moisture.[10][11]

Visualizing the Decomposition Pathway

The primary photochemical decomposition of a deuterated alkyl iodide (R-CD₂-I) can be visualized as follows:

Sources

• 1. Photo-induced dehalogenative deuteration and elimination of alkyl halides enabled by phosphine-mediated halogen-atom transfer - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Alkyl iodide synthesis by iodination or substitution [organic-chemistry.org]
• 3. Photo-induced dehalogenative deuteration and elimination of alkyl halides enabled by phosphine-mediated halogen-atom transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chromservis.eu [chromservis.eu]
• 8. ukisotope.com [ukisotope.com]
• 9. US7617934B2 - Alkyl iodide storage container and method for purification of alkyl iodide - Google Patents [patents.google.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Isotopic Integrity in 1-Iodopropane-d5 Reactions

Subject: Minimizing H/D Exchange & Scrambling During Alkylation Protocols Product Focus: 1-Iodopropane-d5 (and related deuterated alkyl iodides) Audience: Synthetic Chemists, DMPK Researchers, and Process Engineers

Core Technical Directive

The Challenge: 1-Iodopropane-d5 is a high-value reagent used to introduce stable isotopic labels into drug candidates or metabolic probes. The primary failure mode in these reactions is not low yield, but isotopic dilution (H/D exchange) or scrambling (label migration) .

The Solution: To maintain isotopic purity (>99 atom % D), you must suppress three specific competing mechanisms:

• Elimination-Addition (E2): Formation of propene intermediates allows H from the solvent to incorporate upon re-addition.

• Radical Abstraction: Homolytic cleavage of the C-I bond (light/heat induced) generates radicals that abstract H from non-deuterated solvents.

• Carbocation Rearrangement (

  ): Formation of a propyl cation allows 1,2-hydride (or deuteride) shifts, scrambling the label position.

Pre-Reaction Integrity: Storage & Handling

Before the reaction begins, the integrity of the C-I bond must be preserved. Alkyl iodides are notoriously photosensitive.

Storage Protocol

Parameter	Specification	Technical Rationale
Temperature	2°C – 8°C	Retards thermal homolysis of the C-I bond.
Light Protection	Amber glass + Foil wrap	UV light promotes radical formation ( ).
Stabilizer	Copper (Cu) turnings	Scavenges free iodine ( ) formed during storage, preventing autocatalytic decomposition.
Atmosphere	Argon/Nitrogen	Oxygen promotes radical oxidation chains.

Reaction Optimization: The "Anti-Scrambling" Workflow

To maximize isotopic retention, you must force the reaction through a strict

manifold .

Critical Control Points

A. Solvent Selection (The "No-Proton" Rule)

Do NOT use protic solvents (MeOH, EtOH, Water). Even if the pKa seems safe, the transition state of alkylations can facilitate exchange.

• Recommended: Anhydrous DMF, DMSO, or Acetonitrile.

• Pre-treatment: Store solvents over activated 4Å Molecular Sieves for 24 hours. Water acts as a proton source for H/D exchange if any elimination occurs.

B. Base Selection (Nucleophilicity vs. Basicity)

Avoid strong, bulky bases (e.g., t-BuOK) which favor E2 elimination.

• Preferred: Cesium Carbonate (

  ) or Potassium Carbonate ( ). These provide sufficient basicity for deprotonating the nucleophile without promoting the dehydrohalogenation of the deuterated propyl iodide.

• Alternative: Sodium Hydride (NaH) in DMF (use with caution; ensure NaH is dry/oil-free to prevent hydrolysis).

C. Temperature Control

Run the reaction at the lowest feasible temperature .

• reactions are less entropy-dependent than Elimination reactions.

• Higher temperatures (>60°C) exponentially increase the rate of E2 elimination and radical scrambling.

Visualizing the Risk: Scrambling Pathways

The following diagram illustrates how isotopic integrity is lost during the reaction.

Figure 1: Mechanistic pathways leading to isotopic dilution. The Green path represents the desired

substitution. Red and Yellow paths represent failure modes.

Troubleshooting Guide (FAQ)

Q1: My Mass Spec shows a significant "M-1" peak alongside my product. Is this an impurity?

Diagnosis: This is likely Isotopic Dilution . Root Cause: You have replaced one Deuterium with a Hydrogen. This usually happens via the Elimination-Addition mechanism .

• Base catalyzed elimination formed deuterated propene.

• Trace water or protic solvent provided a proton (

  ) during the re-addition step. Fix:

• Switch to strictly anhydrous DMF/DMSO (use molecular sieves).

• Lower the reaction temperature.

• Switch to a "softer" base (e.g.,

  instead of NaH or alkoxides).

Q2: The NMR shows broadening or splitting of signals that should be silent (deuterated).

Diagnosis: Scrambling (Label Migration). Root Cause: If the deuterium label moves from the

-carbon to the -carbon, you likely triggered a Carbocation Rearrangement ( ) .

• This occurs if the ionizing power of the solvent is too high or Lewis Acids (impurities) are present, allowing the Iodine to leave before the nucleophile attacks. Fix:

• Ensure the reaction remains second-order (high concentration of nucleophile).

• Avoid acidic conditions or Lewis acid catalysts.

Q3: The reagent turned pink/purple in the bottle. Can I still use it?

Diagnosis: Iodine Liberation. Technical Insight: The color comes from free

, indicating some decomposition. Action:

• Minor coloration: Add a fresh copper turning and stir for 15 minutes. If it clears, proceed.

• Deep purple/opaque: Distill immediately or discard. Free iodine is an electrophile and a radical initiator that will ruin the isotopic purity of your reaction.

Experimental Workflow: Optimized Alkylation

Follow this decision tree to design your specific experiment.

Figure 2: Pre-reaction decision tree for ensuring isotopic integrity.

References

• Sigma-Aldrich. 1-Iodopropane Product Specification & Handling. Retrieved from .

• National Institutes of Health (NIH). Avoiding H/D Scrambling with Minimal Ion Transmission Loss. PubMed Central. Retrieved from [Link].

• ResolveMass Laboratories. Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS. Retrieved from [Link].

• Master Organic Chemistry. Elimination Reactions of Alkyl Halides (E2 Mechanism). Retrieved from [Link].

Storage conditions to maintain isotopic enrichment of propyl iodide-d5

Technical Support Center: Propyl Iodide-d5 ( ) Storage & Handling

Topic: Storage conditions to maintain isotopic enrichment of propyl iodide-d5 Document ID: TS-ISO-C3D7I-001 Version: 2.1 Status: Active

Introduction: The Integrity Imperative

Welcome to the Technical Support Center. You are likely here because you are working with Propyl Iodide-d5 (1-Iodopropane-d5) , a high-value deuterated alkylating agent.

The Core Challenge: Unlike standard reagents, the "purity" of this compound is two-fold: Chemical Purity (>98%) and Isotopic Enrichment (>99 atom % D).

While the deuterium atoms on the propyl backbone are chemically non-labile (they do not exchange with atmospheric moisture like

or ), the molecule itself is inherently unstable . The carbon-iodine (C-I) bond is weak (~50-55 kcal/mol). If the molecule degrades, you lose the isotopologue.

Degradation = Financial & Experimental Loss. A 10% chemical decomposition results in a sample that is no longer >99% isotopically pure relative to the total molar mass of the system. This guide ensures you maintain the integrity of this reagent.

Module 1: The Degradation Mechanism (The "Why")

To prevent degradation, you must understand the enemy. Propyl iodide-d5 degrades primarily through Photolytic Homolysis and Autocatalytic Oxidation .

The Photolytic Pathway

Light energy (

) cleaves the weak C-I bond. This is the primary cause of the "pinking" or browning of the liquid.

• Initiation:

  (Radical formation)

• Propagation:

  (Iodine formation - turns liquid pink)

• Secondary Reactions: The propyl radical (

  ) may dimerize, disproportionate to alkene ( ), or abstract hydrogen/deuterium from other sources.

The Autocatalytic Cycle

Free iodine (

) acts as a catalyst for further decomposition. Once the liquid turns light pink, the rate of degradation accelerates exponentially if not treated.

Module 2: Storage Protocol (The "How")

This protocol is designed to arrest the photolytic and oxidative pathways described above.

Standard Operating Procedure (SOP-STG-05)

Parameter	Specification	Technical Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows kinetic rate of hydrolysis and elimination. Freezing (-20°C) is acceptable for long-term (>6 months) but risks septum seal failure due to contraction.
Light Protection	Amber Glass + Foil Wrap	Blocks UV/Vis wavelengths that trigger C-I bond homolysis.
Atmosphere	Argon or Nitrogen	Displaces (prevents oxidation) and Moisture (prevents hydrolysis to ).
Stabilizer	Copper (Cu) Turnings	Critical: Copper acts as a "sacrificial scavenger" for free iodine. Reaction: (insoluble solid).
Container	Borosilicate Glass with PTFE-lined Septum	PTFE (Teflon) is inert to alkyl iodides. Rubber or silicone septa will swell and leach plasticizers, contaminating the NMR spectrum.

Visual Workflow: Handling & Storage

Figure 1: Logic flow for receiving and storing Propyl Iodide-d5. Note the loop for copper treatment if discoloration is observed.

Module 3: Troubleshooting & FAQs

This section addresses specific deviations you may encounter in the lab.

Issue 1: The liquid has turned pink or violet.

Diagnosis: Free Iodine (

) liberation due to light exposure or age. Impact: The free iodine can act as an oxidant in your reaction, potentially causing side reactions. It also indicates a drop in molar purity. The Fix:

• Do NOT discard. Deuterated reagents are too valuable.

• Add bright, activated Copper Turnings (washed with dilute HCl, water, acetone, and dried) to the vial.

• Shake gently. The solution should return to colorless as

  precipitates.

• Filter the liquid through a glass wool plug or syringe filter before use.

Issue 2: NMR spectrum shows "extra" multiplets.

Diagnosis: Hydrolysis or Elimination products. Analysis:

• Propyl Iodide-d5:

  ~3.1 ppm (alpha-C), ~1.8 ppm (beta-C), ~1.0 ppm (methyl). Note: In d5, these are silent in NMR, but visible in NMR.

• Contaminant (Propyl Alcohol-d5): Broad peak (OD) or shift in alpha-carbon signal.

• Contaminant (Propene-d6): Olefinic region (usually volatile and lost). The Fix: If hydrolysis is confirmed (alcohol presence), the sample is difficult to rescue without distillation. If the purity is critical, distillation over

  (phosphorus pentoxide) may rescue the dry alkyl iodide, but yield loss will be significant.

Issue 3: White precipitate is visible at the bottom of the storage vial.

Diagnosis: This is likely Copper(I) Iodide (CuI) . Context: If the manufacturer added a copper stabilizer wire/shot, the presence of a white/off-white solid indicates the stabilizer is working. It has successfully scavenged iodine. Action: No action needed. Ensure you do not draw the solid into your syringe.

Issue 4: Can I store it in a plastic tube (Eppendorf/Falcon)?

Answer: NO. Reasoning: Alkyl iodides are potent alkylating agents and excellent organic solvents. They will leach plasticizers (phthalates) from polypropylene or polyethylene, resulting in massive contamination peaks in your MS/NMR data (typically at

7.0-7.5 ppm and aliphatic regions). Always use glass.

Module 4: Chemical Logic of Stabilization

The following diagram illustrates the chemical pathways active during storage and how the Copper stabilizer intervenes.

Figure 2: The stabilization mechanism.[1] Copper interrupts the autocatalytic cycle by sequestering Iodine as CuI.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for purification and stabilization of alkyl halides).

• Sigma-Aldrich. (2024).[2] Safety Data Sheet: 1-Iodopropane. (Provides physical property data and storage class standards).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 6333, 1-Iodopropane. (Data on photolytic sensitivity and decomposition).

• BenchChem. (2025).[3] Technical Guide to the Safe Handling of Deuterated Compounds. (General guidelines for deuterated solvent storage).

Sources

• 1. US7617934B2 - Alkyl iodide storage container and method for purification of alkyl iodide - Google Patents [patents.google.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Quantification of Residual Protons in 1-Iodopropane-1,1,3,3,3-d5: A Comparative Analysis of qNMR and GC-MS

For researchers, scientists, and drug development professionals working with isotopically labeled compounds, the accurate determination of isotopic purity is paramount. This guide provides an in-depth technical comparison of two powerful analytical techniques—Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantification of residual, non-deuterated protons in 1-Iodopropane-1,1,3,3,3-d5. We will delve into the theoretical underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis to guide you in selecting the most appropriate technique for your analytical needs.

The Analytical Challenge: Seeing the Unseen Protons

1-Iodopropane-1,1,3,3,3-d5 is a deuterated analog of 1-iodopropane where five hydrogen atoms have been replaced by deuterium. However, even in highly enriched samples, a small percentage of molecules will contain residual protons. The primary locations for these residual protons are at the 1-position (CHD) and the fully protonated 2-position (CH2), which is not deuterated.

The quantification of these residual protons is crucial for several reasons:

• Purity Assessment: It provides a direct measure of the isotopic enrichment of the compound.

• Reaction Monitoring: In reactions where deuterium labeling is used to probe mechanisms, knowing the exact level of residual protons is essential for accurate kinetic and mechanistic interpretations.

• Quality Control: For commercial deuterated compounds, verifying the isotopic purity is a critical quality control step.

Quantitative ¹H NMR Spectroscopy (qNMR): A Primary Ratio Method

Quantitative NMR is a primary analytical method because the signal intensity is directly proportional to the number of nuclei giving rise to the signal. This allows for the accurate determination of the relative and absolute concentrations of different species in a sample.[1]

The Causality Behind a Robust qNMR Experiment

A successful qNMR experiment is not merely about acquiring a standard ¹H NMR spectrum. Several key parameters must be carefully optimized to ensure accurate and reproducible quantification. The choices made at each step are guided by the fundamental principles of NMR spectroscopy.

• Choice of Internal Standard: For absolute quantification, a certified internal standard (IS) is co-dissolved with the analyte. The ideal internal standard should:

  • Be of high, certified purity.[2]

  • Be chemically inert and not react with the analyte or solvent.

  • Have a simple NMR spectrum, preferably a sharp singlet, that does not overlap with any of the analyte's signals.[2]

  • Be soluble in the same deuterated solvent as the analyte.

  • Have a known number of protons giving rise to the quantification signal.

• Relaxation Delay (d1): The time between successive pulses, known as the relaxation delay, is arguably the most critical parameter for accurate quantification.[3] To ensure that all protons have fully returned to their equilibrium state before the next pulse, a delay of at least 5 times the longest spin-lattice relaxation time (T₁) of any proton of interest (in both the analyte and the internal standard) is recommended.[3][4] Using a shorter delay will lead to signal saturation and an underestimation of the integral.

• Pulse Angle: A 90° pulse is typically used in qNMR to maximize the signal intensity for a given number of scans.[2]

• Signal-to-Noise Ratio (S/N): A high S/N is essential for accurate integration. A minimum S/N of 250:1 is often recommended to achieve an integration error of less than 1%.[3] This is typically achieved by acquiring a sufficient number of scans.

Experimental Protocol for qNMR Quantification

This protocol outlines the steps for the absolute quantification of residual protons in 1-Iodopropane-1,1,3,3,3-d5 using an internal standard.

1. Sample Preparation:

• Accurately weigh approximately 10-15 mg of 1-Iodopropane-1,1,3,3,3-d5 into a clean, dry vial.

• Select an appropriate internal standard (see Table 1 for recommendations). Accurately weigh an appropriate amount of the internal standard to achieve a molar ratio close to 1:1 with the estimated amount of residual protons.

• Dissolve both the analyte and the internal standard in a known volume (e.g., 0.7 mL) of a suitable deuterated solvent (e.g., Chloroform-d).

• Transfer the solution to a high-quality 5 mm NMR tube.

Table 1: Recommended Internal Standards for qNMR in Chloroform-d

Internal Standard	Chemical Shift (ppm in CDCl₃)	Multiplicity	Protons for Quantification
Maleic Acid	~6.3	Singlet	2
Dimethyl Terephthalate	~8.1 and ~3.9	Singlet, Singlet	4 (aromatic) or 6 (methyl)
1,3,5-Trimethoxybenzene	~6.1 and ~3.8	Singlet, Singlet	3 (aromatic) or 9 (methoxy)

Note: Chemical shifts can vary slightly depending on concentration and temperature.

2. NMR Data Acquisition:

• Insert the sample into the NMR spectrometer and allow it to thermally equilibrate for at least 5 minutes.

• Tune and shim the probe to achieve a narrow and symmetrical lineshape for a prominent singlet in the spectrum (e.g., the internal standard or the residual solvent peak).

• Set the acquisition parameters for a quantitative ¹H NMR experiment:

  • Pulse Angle: 90°

  • Relaxation Delay (d1): ≥ 5 x T₁ (longest)

  • Acquisition Time (aq): Sufficient to allow the FID to decay to baseline (typically 2-3 seconds).

  • Number of Scans (ns): Sufficient to achieve an S/N of >250:1 for the signals of interest.

  • Spectral Width (sw): Wide enough to encompass all signals of interest with a clear baseline on both sides.

3. Data Processing and Quantification:

• Apply a gentle line broadening (e.g., exponential multiplication with LB = 0.3 Hz) to improve the S/N without significantly distorting the lineshape.

• Fourier transform the FID.

• Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction to the entire spectrum.

• Integrate the signals of interest:

  • The multiplet corresponding to the residual protons at the 2-position of 1-Iodopropane-1,1,3,3,3-d5 (expected around 1.8-2.0 ppm).

  • The signal of the internal standard.

• Calculate the concentration of the residual protons using the following equation:

  Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Predicted ¹H NMR Spectrum of 1-Iodopropane-1,1,3,3,3-d5

The ¹H NMR spectrum of 1-Iodopropane-1,1,3,3,3-d5 is expected to be significantly simpler than its non-deuterated counterpart.

• Position 1 (CHD-CH₂-CD₂I): The residual proton at the 1-position will be coupled to the two protons at the 2-position and the two deuterium atoms at the 1-position. This will result in a complex multiplet around 3.2 ppm. The coupling to deuterium (J(H,D)) is approximately 1/6.5 of the corresponding H-H coupling.[5]

• Position 2 (-CHD-CH₂-CD₂I): The two protons at the 2-position are diastereotopic and will be coupled to the residual proton at the 1-position and the deuterium atoms at the 3-position. This will result in a multiplet around 1.9 ppm.

For quantification, the multiplet at ~1.9 ppm is often the better choice as it is typically in a less crowded region of the spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS): A Separation-Based Approach

GC-MS is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry. For the analysis of residual protons in a deuterated compound, GC-MS can be used to separate the deuterated species from the non-deuterated and partially deuterated isotopologues.

The Logic of GC-MS for Isotopic Analysis

• Chromatographic Separation: While the separation of isotopologues by GC can be challenging due to their very similar boiling points, it is often achievable with high-resolution capillary columns. The slightly different retention times allow for their individual detection by the mass spectrometer.

• Mass Spectrometric Detection: The mass spectrometer separates ions based on their mass-to-charge ratio (m/z). This allows for the clear differentiation of 1-iodopropane (m/z 170) from its deuterated isotopologues. For 1-Iodopropane-1,1,3,3,3-d5, the molecular ion peak will be at m/z 175.

• Quantification: Quantification is typically performed by creating a calibration curve using standards of known concentrations of the non-deuterated 1-iodopropane. The area of a specific ion peak in the mass spectrum of the analyte is then compared to this calibration curve.

Experimental Protocol for GC-MS Quantification

1. Sample Preparation:

• Prepare a stock solution of the 1-Iodopropane-1,1,3,3,3-d5 sample in a volatile organic solvent (e.g., hexane or dichloromethane) at a known concentration (e.g., 1 mg/mL).

• Prepare a series of calibration standards of non-deuterated 1-iodopropane in the same solvent, covering the expected concentration range of the residual protons.

2. GC-MS Data Acquisition:

• Inject a small volume (e.g., 1 µL) of the sample and each calibration standard into the GC-MS system.

• Use a suitable capillary column for the separation of alkyl halides (e.g., a DB-5ms or equivalent).

• Set the GC oven temperature program to achieve good separation of the analyte from any solvent or other impurities. A typical program might be:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 200°C.

  • Hold for 2 minutes.

• Set the mass spectrometer to scan a mass range that includes the molecular ions of both the deuterated and non-deuterated 1-iodopropane (e.g., m/z 40-200). For higher sensitivity, selected ion monitoring (SIM) can be used, focusing on the molecular ion of the non-deuterated species (m/z 170) and a characteristic fragment ion (e.g., m/z 43, [C₃H₇]⁺).

3. Data Processing and Quantification:

• Identify the peak corresponding to non-deuterated 1-iodopropane in the chromatograms of the calibration standards and the sample.

• Integrate the peak area of the selected ion (e.g., m/z 170) for each calibration standard and plot this against the known concentration to generate a calibration curve.

• Integrate the peak area of the same ion in the sample chromatogram and use the calibration curve to determine the concentration of the residual non-deuterated 1-iodopropane.

• Calculate the percentage of residual protons based on the initial concentration of the 1-Iodopropane-1,1,3,3,3-d5 sample.

Comparative Analysis: qNMR vs. GC-MS

Feature	Quantitative ¹H NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Primary ratio method based on the direct proportionality of signal intensity to the number of nuclei.	Separation followed by mass-based detection and quantification against an external calibration curve.
Quantification	Absolute quantification with a certified internal standard. Can also be used for relative quantification.	Typically requires an external calibration curve with the non-deuterated analog.
Accuracy & Precision	High accuracy and precision (typically <1% RSD) when performed correctly.[6]	Good accuracy and precision, but can be influenced by matrix effects and the quality of the calibration.
Sensitivity	Generally lower sensitivity than GC-MS. May require higher sample concentrations.	High sensitivity, capable of detecting trace levels of impurities.
Sample Throughput	Lower throughput due to longer acquisition times (especially with long relaxation delays).	Higher throughput, with typical run times of 10-20 minutes per sample.
Sample Preparation	Simple dissolution of the sample and internal standard.	Requires preparation of a calibration curve.
Information Provided	Provides structural information about the analyte and any other proton-containing species in the sample.	Provides mass information and can identify unknown volatile impurities.
Instrumentation	Requires a high-field NMR spectrometer.	Requires a GC-MS system.
Cost	High initial instrument cost and maintenance.	Lower initial instrument cost and maintenance compared to high-field NMR.

Visualization of Workflows

qNMR Quantification Workflow

Caption: Workflow for qNMR quantification of residual protons.

GC-MS Quantification Workflow

Caption: Workflow for GC-MS quantification of residual protons.

Conclusion and Recommendations

Both qNMR and GC-MS are powerful techniques for the quantification of residual protons in 1-Iodopropane-1,1,3,3,3-d5, each with its own set of strengths and weaknesses.

• qNMR is the method of choice when high accuracy and precision are required, and when absolute quantification without the need for an identical, non-deuterated standard is desired. Its ability to provide structural information simultaneously is an added advantage. However, it is less sensitive and has a lower throughput than GC-MS.

• GC-MS excels in situations where high sensitivity is paramount and when a high sample throughput is necessary. It is also an excellent tool for identifying unknown volatile impurities. The main drawback is the need for a well-characterized, non-deuterated standard for external calibration.

As a Senior Application Scientist, my recommendation is to use qNMR as the primary method for accurate purity assessment and for the certification of deuterated standards. For routine quality control where high throughput is required, a validated GC-MS method can be a more practical and cost-effective solution. In a drug development setting, employing both techniques can provide a comprehensive and orthogonal approach to the characterization of isotopically labeled compounds, ensuring the highest level of confidence in the analytical data.[7]

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• University of Oxford. (2017). Quantitative NMR Spectroscopy. Retrieved from [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2005). Quantitative 1H NMR: Development and Potential of a Method for Natural Products Analysis. Journal of Natural Products, 68(1), 133–149. [Link]

• ResolveMass. (n.d.). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

• ResolveMass. (2025, November 5). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• Kwiecień, A., & Szterk, A. (2021). Recent Development in Nuclear Magnetic Resonance as a Technique for Quantitative Method Validation. Pharmaceuticals, 14(11), 1152. [Link]

• Nanalysis. (2019, May 30). Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays. Retrieved from [Link]

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• 5. 1H proton nmr spectrum of 1-iodopropane C3H7I CH3CH2CH2I low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propyl iodide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]

A Researcher's Guide to Spectral Simplification: 1-Iodopropane-d5 vs. d7 in Complex ¹H NMR Spectra

For the modern researcher in drug development and the broader chemical sciences, navigating complex ¹H NMR spectra is a daily challenge. Overlapping multiplets and complex spin-spin coupling can obscure vital structural information, turning spectral analysis into a time-consuming puzzle. Strategic isotopic labeling is a powerful technique to dissect these complexities. This guide provides an in-depth comparison of two such tools: 1-iodopropane-d5 and 1-iodopropane-d7, focusing on their application as alkylating agents to simplify convoluted proton NMR spectra.

The Challenge: Unraveling Complex Propyl Signals

The n-propyl group, a common moiety in organic molecules, presents a classic NMR challenge. Its three distinct proton environments (α-CH₂, β-CH₂, and γ-CH₃) result in a cascade of spin-spin coupling, often leading to broad, overlapping multiplets that are difficult to interpret with confidence. Consider the ¹H NMR spectrum of a compound like N-propylaniline. The signals for the propyl protons can be complex and may overlap with other resonances in the molecule, complicating structural confirmation.

The Principle of Simplification Through Deuteration

The strategic replacement of protons (¹H) with deuterium (²H or D) is a cornerstone of NMR spectroscopy for simplifying spectra. Deuterium has a nuclear spin of 1 and a much smaller gyromagnetic ratio than a proton.[1] Consequently, deuterium resonates at a completely different frequency in the NMR spectrometer and its coupling to protons is negligible in standard ¹H NMR experiments. By selectively replacing protons on a reagent like 1-iodopropane, we can effectively "erase" their signals and eliminate their coupling effects on neighboring protons.

This guide will compare the utility of two deuterated isotopologues of 1-iodopropane: the partially deuterated 1-iodopropane-d5 and the fully deuterated 1-iodopropane-d7.

Molecular Structures and Their NMR Implications

To understand the comparative advantages of 1-iodopropane-d5 and d7, we must first visualize their structures and predict their impact on a hypothetical ¹H NMR spectrum of a resulting N-propylated aniline. For the purpose of this guide, we will consider the most practical d5-isotopologue for this application: 1-iodopropane-2,2,3,3,3-d5, which retains protons at the C1 position, adjacent to the iodine atom.

Figure 1: Molecular structures of 1-iodopropane and its d5 and d7 isotopologues.

Head-to-Head Comparison: 1-Iodopropane-d5 vs. 1-Iodopropane-d7

The choice between 1-iodopropane-d5 and 1-iodopropane-d7 depends on the specific information a researcher aims to extract from the ¹H NMR spectrum.

1-Iodopropane-d7: The Ultimate Simplifier

When the goal is to completely remove the signals of the introduced propyl group and observe its effect on the parent molecule's spectrum, 1-iodopropane-d7 is the ideal choice.

• Mechanism of Simplification: By replacing all seven protons with deuterium, the resulting N-propyl-d7-aniline will show no signals corresponding to the propyl group in its ¹H NMR spectrum. This complete removal of signals can dramatically clean up a crowded spectrum, allowing for unambiguous observation of the resonances of the parent aniline moiety.

• Key Advantage: Unparalleled simplification of the spectrum by eliminating all signals from the alkylating agent. This is particularly useful when the propyl signals overlap with key resonances of the core molecule.

• Limitation: While it simplifies the spectrum, it also removes all information about the propyl group itself. One cannot confirm the successful propylation by observing the characteristic propyl signals.

1-Iodopropane-d5 (1-Iodopropane-2,2,3,3,3-d5): The Strategic Reporter

For researchers who need to confirm the introduction of the propyl group while still benefiting from significant spectral simplification, 1-iodopropane-d5 offers a more nuanced approach.

• Mechanism of Simplification: In the resulting N-propyl-d5-aniline, the protons on the terminal methyl (C3) and the adjacent methylene (C2) groups are replaced by deuterium. This leaves two protons on the carbon (C1) directly attached to the nitrogen. These two protons will appear as a singlet in the ¹H NMR spectrum, as there are no adjacent protons to couple with.

• Key Advantage: It provides a clear, sharp singlet that serves as a reporter signal, confirming the successful N-propylation. This singlet is easy to identify and integrate. The rest of the propyl group's signals are absent, thus simplifying the spectrum.

• Limitation: While simpler than a full propyl group's spectrum, the singlet from the remaining CH₂ group could potentially overlap with other signals in the molecule.

Data Summary: Predicted ¹H NMR Signatures

The following table summarizes the expected ¹H NMR signals for the propyl group in a hypothetical N-propylaniline after alkylation with the different 1-iodopropane isotopologues.

Reagent Used	Propyl Group Protons	Expected ¹H NMR Signal	Multiplicity	Integration
1-Iodopropane	-CH₂-N	Triplet	2H
-CH₂-	Sextet	2H
-CH₃	Triplet	3H
1-Iodopropane-d5	-CH₂-N	Singlet	2H
-CD₂-	None	-
-CD₃	None	-
1-Iodopropane-d7	-CD₂-N	None	-
-CD₂-	None	-
-CD₃	None	-

Experimental Protocol: N-Alkylation of Aniline with Deuterated 1-Iodopropane

This protocol provides a general procedure for the N-alkylation of aniline, which can be adapted for either 1-iodopropane-d5 or 1-iodopropane-d7.

Figure 2: General workflow for N-alkylation and subsequent NMR analysis.

Materials:

• Aniline

• 1-Iodopropane-d5 or 1-Iodopropane-d7

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deuterated chloroform (CDCl₃) for NMR analysis

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add aniline (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMF.

• Reagent Addition: Add the deuterated 1-iodopropane (1.1 eq) dropwise to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench with water. Extract the aqueous layer with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

• NMR Analysis: Dissolve the purified product in CDCl₃ and acquire the ¹H NMR spectrum.

Conclusion: Making an Informed Choice

Both 1-iodopropane-d5 and 1-iodopropane-d7 are valuable tools for simplifying complex ¹H NMR spectra. The choice between them is dictated by the specific analytical need.

• Choose 1-Iodopropane-d7 when the primary goal is to declutter a crowded spectrum to better analyze the signals of the parent molecule, and direct confirmation of the propyl group's presence is secondary.

• Choose 1-Iodopropane-d5 (specifically, 1-iodopropane-2,2,3,3,3-d5) when you require both significant spectral simplification and a clear, unambiguous signal to confirm the successful introduction of the propyl group.

By understanding the principles of isotopic labeling and the distinct advantages of each deuterated reagent, researchers can more effectively and efficiently elucidate the structures of complex molecules, accelerating the pace of discovery in drug development and chemical synthesis.

References

• Chemistry LibreTexts. (2021, December 15). 6.7: ¹H NMR Spectra and Interpretation (Part II). Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry. (n.d.). C9H12 propylbenzene low high resolution 1H proton nmr spectrum. Retrieved from [Link]

• Study Mind. (n.d.). Deuterium use in ¹H NMR (A-Level Chemistry). Retrieved from [Link]

Sources

• 1. 丙基乙烯基醚 99% | Sigma-Aldrich [sigmaaldrich.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Iodopropane-1,1,3,3,3-d5

For researchers and drug development professionals, the synthesis and application of isotopically labeled compounds like 1-Iodopropane-1,1,3,3,3-d5 are foundational to innovation. The deuterium labeling in this molecule provides a powerful tool for tracing metabolic pathways and understanding reaction mechanisms, primarily due to the kinetic isotope effect (KIE), where the stronger carbon-deuterium bond can slow bond-cleavage processes.[1] However, the unique combination of a flammable organic scaffold, a heavy halogen, and stable isotopes necessitates a disposal protocol that is as rigorous as its application.

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 1-Iodopropane-1,1,3,3,3-d5, moving beyond mere procedure to explain the scientific rationale behind each critical step. Adherence to these protocols is not just a matter of regulatory compliance but a core tenet of responsible research and environmental stewardship.

Core Principles: Hazard Identification and Risk Assessment

Before any disposal procedure can be implemented, a thorough understanding of the compound's intrinsic hazards is essential. The disposal plan is a direct extension of the risk assessment. While the deuteration does not add toxicity, the parent compound's properties dictate the required precautions.[1]

1.1. Inherent Chemical Hazards 1-Iodopropane is a multi-hazard substance. Its disposal risks are driven by its flammability, reactivity, and toxicity to both human health and aquatic ecosystems.[2][3][4] These hazards are summarized below.

Hazard Category	Specific Hazard	GHS Hazard Statement	Key Disposal Implication
Physical	Flammable Liquid and Vapour	H226	Must be stored away from ignition sources and collected in containers suitable for flammable waste.[2][3] Vapors are heavier than air and can accumulate.[5]
Health	Skin & Eye Irritation	H315, H319	Requires stringent use of Personal Protective Equipment (PPE) during handling and disposal to prevent contact.[3]
Health	Harmful if Inhaled	H332	All handling and waste consolidation must be performed in a well-ventilated area, preferably a certified chemical fume hood.[5][6]
Health	Suspected Carcinogen & Mutagen	H351, H341	Chronic exposure risk necessitates minimizing contact and treating all waste as hazardous to prevent long-term health effects.[2]
Environmental	Harmful to Aquatic Life	H412	Direct discharge to drains is strictly prohibited.[4][6] Iodinated compounds can be persistent and form toxic byproducts in aquatic systems.[7]

1.2. The Significance of the Iodo- and Deuterio- Groups The presence of iodine makes this compound a halogenated organic waste . Halogenated compounds require specific disposal routes, typically high-temperature incineration, to ensure complete destruction and prevent the formation of persistent environmental pollutants like iodinated disinfection byproducts.[4][7]

Deuterated waste, while not radioactive, should always be treated as hazardous chemical waste and segregated appropriately.[1] This ensures that valuable and specialized materials do not contaminate broader waste streams and are handled according to institutional protocols.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a self-validating system for the safe disposal of 1-Iodopropane-1,1,3,3,3-d5. Each step is designed to mitigate the risks identified in the previous section.

2.1. Required Personal Protective Equipment (PPE) Proper PPE is the first line of defense. Before handling any waste, ensure the following are correctly worn:

• Eye Protection: Tightly fitting safety goggles or a face shield.[2]

• Hand Protection: Chemical-impermeable gloves (e.g., Nitrile). Gloves must be inspected for integrity before use.[2]

• Body Protection: A chemical-resistant lab coat or apron.[8]

2.2. Waste Segregation and Containment Proper segregation is arguably the most critical step in chemical waste management. It prevents dangerous reactions and ensures waste is directed to the correct disposal pathway. Do not mix 1-Iodopropane-1,1,3,3,3-d5 waste with incompatible materials such as strong oxidizing agents or strong bases.[3][4]

Caption: Decision workflow for segregating 1-Iodopropane-d5 waste.

Procedure:

• Select Container: Use a chemically resistant, sealable container designated for halogenated organic liquid waste. Ensure it is in good condition and has a secure cap.

• Label Accurately: The container must be clearly labeled with "Hazardous Waste," the full chemical name ("1-Iodopropane-1,1,3,3,3-d5"), and the associated hazards (Flammable, Irritant, Health Hazard).

• Collect Waste: Perform all waste transfers inside a chemical fume hood to mitigate inhalation risks.[5] Keep the waste container closed when not in use.

2.3. Decontamination of Empty Containers Empty containers that once held 1-Iodopropane-1,1,3,3,3-d5 are not safe for regular disposal until properly decontaminated.[1]

• Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol).

• Collect Rinsate: Crucially, the rinsate from each wash must be collected and added to the halogenated organic waste container.[1] The rinsate is considered hazardous waste.

• Final Disposal: After triple rinsing and air-drying in a fume hood, deface the original label. The container can then be disposed of as regular laboratory glass or plastic waste, in accordance with your institution's policies.[1]

2.4. Final Disposal and Record-Keeping The ultimate disposal of the collected hazardous waste is not the responsibility of the individual researcher.

• Contact EHS: Arrange for pickup of the sealed and labeled waste container through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Maintain Records: Keep accurate records of the waste generated, including the chemical name, quantity, and date of disposal, as this is often a regulatory requirement.

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is vital to minimize risk.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert colleagues and your supervisor.[6]

• Ventilate: Ensure the area is well-ventilated.[6]

• Control Ignition Sources: Remove all sources of ignition from the area.[2] Use non-sparking tools for cleanup.[3]

• Contain and Absorb: Use an inert absorbent material (e.g., vermiculite, dry sand) to contain and absorb the spill.

• Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled container for disposal as hazardous waste.

By integrating this expert-level understanding of the "why" with the procedural "how," researchers can ensure the safe handling and disposal of 1-Iodopropane-1,1,3,3,3-d5, upholding the highest standards of laboratory safety and environmental responsibility.

References

• 1-Iodopropane SDS, 107-08-4 Safety Data Sheets. ECHEMI.
• 1-Iodopropane - Safety Data Sheet. ChemicalBook.
• SAFETY DATA SHEET - 1-Iodopropane. Fisher Scientific.
• SAFETY DATA SHEET - 2-Iodopropane. Fisher Scientific.
• Material Safety Data Sheet of 1-Iodopropane. Omkar Speciality Chemicals Ltd.
• SAFETY DATA SHEET - 1-Iodopropane (24-Dec-2021). Fisher Scientific.
• EPA HAZARDOUS WASTE CODES. U.S. Environmental Protection Agency.
• Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds. BenchChem.
• Iodinated Contrast Media—From Clinical Use to Environmental Concern and Treatment Possibilities. MDPI.
• Deuterium oxide 99,9 Atom%D - Safety Data Sheet. Carl ROTH.
• Waste Code - RCRAInfo. U.S. Environmental Protection Agency.
• School Science Safety | Disposal of Hazardous Waste. Washington State Department of Health via YouTube.
• Disposal of deuterium (D₂) — Synergy Recycling. Synergy Recycling.
• Safe Disposal of Dideuteriomethanone: A Comprehensive Guide for Laboratory Professionals. BenchChem.

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Personal protective equipment for handling 1-Iodopropane-1,1,3,3,3-d5

Topic: Personal Protective Equipment & Handling Protocols for 1-Iodopropane-1,1,3,3,3-d5 Content Type: Technical Safety & Operational Guide Audience: Senior Researchers, Medicinal Chemists, and EHS Officers

Executive Summary: The Dual-Risk Profile

Handling 1-Iodopropane-1,1,3,3,3-d5 requires a safety strategy that addresses two distinct risk profiles simultaneously:

• Biological Hazard: As an alkylating agent (primary alkyl iodide), it poses significant mutagenic and potential carcinogenic risks via SN2 mechanisms. Its volatility increases inhalation risk, while its lipophilicity facilitates rapid skin permeation.

• Isotopic Integrity: This reagent is high-value. Exposure to atmospheric moisture or light not only degrades the chemical (liberating iodine) but can lead to deuterium-hydrogen exchange, compromising downstream NMR or mass spectrometry data.

Immediate Action Required: Do not rely on standard laboratory nitrile gloves for primary protection.[1] Permeation data for alkyl iodides indicates rapid breakthrough times for standard disposable nitrile.

Hazard Identification & Risk Assessment

Before selecting PPE, you must understand the causality of the hazard.

Hazard Class	Specific Danger	Mechanism of Action
Genotoxicity	Suspected Mutagen/Carcinogen	Alkylation: The iodine is a good leaving group, allowing the propyl chain to bind to nucleophilic sites on DNA bases (e.g., guanine), causing replication errors.
Physical	Flammable Liquid (Cat 3)	Flash point is approx. 26°C. Vapors are heavier than air and may travel to ignition sources.
Chemical	Decomposition	Light and heat cause homolytic cleavage of the C-I bond, releasing free Iodine (I2), which is corrosive and toxic.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. The following matrix is based on permeation kinetics specific to low-molecular-weight alkyl halides.

A. Hand Protection (Critical)

• The Problem: Low molecular weight alkyl iodides permeate standard 4-mil nitrile gloves in <5 minutes.

• The Solution: A Multi-Barrier System.

Layer	Material	Recommendation	Rationale
Inner (Primary)	Laminate Film (e.g., Silver Shield® / 4H®)	MANDATORY for handling >5 mL or >10 mins.	Broad-spectrum resistance; breakthrough time >4 hours for alkyl halides.
Outer (Dexterity)	Nitrile (5-8 mil)	Wear over the laminate glove.	Provides grip and mechanical protection for the loose-fitting laminate liner.
Splash Only	Double Nitrile	Acceptable only for <1 mL transfers.	If splashed, remove immediately .[2] The outer glove slows permeation long enough to doff the inner glove safely.

B. Respiratory & Body Protection

• Engineering Control (Primary): All handling must occur in a certified chemical fume hood with a face velocity of 80–100 fpm.

• Respirator (Secondary): If hood containment is breached (e.g., spill outside hood), use a full-face respirator with Organic Vapor (OV) cartridges.

  • Note: Do not rely on smell.[3][4][5][6] Olfactory fatigue occurs quickly.

• Body: Flame-resistant (FR) lab coat required due to flammability. Standard cotton coats offer no protection against permeation.

Operational Protocol: Step-by-Step

This workflow integrates safety with isotopic preservation.

Phase 1: Preparation & Storage

• Cold Chain: Store at 2–8°C. Cold reagents have lower vapor pressure, reducing inhalation risk.

• Light Shielding: Ensure the vial is amber glass or wrapped in aluminum foil.

• Inerting: If the septum has been pierced, purge the headspace with dry Argon or Nitrogen before re-sealing to prevent moisture ingress (which causes hydrolysis and isotopic dilution).

Phase 2: Transfer Technique (The "Dry" Method)

• Goal: Prevent aerosolization and moisture.[3][4][6]

• Tool: Gastight glass syringe with a Luer-lock needle. Avoid plastic syringes (alkyl halides can swell rubber plungers, causing them to seize).

• Procedure:

  • Insert a bleed needle (connected to an inert gas line) into the reagent septum.

  • Insert the sampling needle.

  • Withdraw liquid slowly to prevent cavitation (bubble formation).

  • Transfer directly to the reaction vessel through a septum. Do not pour.

Phase 3: Decontamination (The "Thiosulfate Test")

• Self-Validating Cleaning:

  • Rinse contaminated glassware with a 10% Sodium Thiosulfate (Na2S2O3) solution.

  • Visual Check: If the solution turns from yellow/brown (iodine) to clear, the reactive iodine has been neutralized to harmless iodide.

  • Follow with water and acetone wash.

Emergency & Disposal Logic

Spill Management

• Minor Spill (<5 mL) in Hood:

  • Cover with adsorbent pads (polypropylene).

  • Treat the pads with 10% Sodium Thiosulfate to quench volatiles.

  • Place in a sealed bag for hazardous waste.

• Major Spill (>5 mL) or Outside Hood:

  • Evacuate the area immediately.[2]

  • Do not attempt cleanup without SCBA (Self-Contained Breathing Apparatus) due to respiratory irritation risks.

Waste Disposal

• Segregation: Do NOT mix with oxidizers (e.g., nitric acid) or strong bases.[7]

• Labeling: Clearly tag as "Halogenated Solvent Waste - Flammable/Toxic."

Visualizations

Figure 1: PPE Selection Logic

Caption: Decision tree for selecting glove materials based on exposure volume and duration.

Figure 2: Safe Handling Workflow

Caption: Operational lifecycle from storage to disposal, emphasizing containment and neutralization.

References

• PubChem. (n.d.). 1-Iodopropane Compound Summary. National Library of Medicine. Retrieved February 5, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance (OSHA 3404-11R). United States Department of Labor. Retrieved February 5, 2026, from [Link]

Sources

• 1. safety.duke.edu [safety.duke.edu]
• 2. deepwaterchemicals.com [deepwaterchemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. omkarchemicals.com [omkarchemicals.com]
• 5. ictulsa.com [ictulsa.com]
• 6. health.state.mn.us [health.state.mn.us]
• 7. guidechem.com [guidechem.com]